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Core Science & Biosynthesis

Exploratory

Escaping Flatland: The Strategic Application of tert-Butyl 1-oxa-9-azaspiro[5.5]undecane-9-carboxylate in Modern Drug Discovery

Executive Summary The transition from planar, heavily aromatic chemical spaces to complex, three-dimensional architectures is a defining evolution in contemporary drug discovery. At the forefront of this paradigm shift i...
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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The transition from planar, heavily aromatic chemical spaces to complex, three-dimensional architectures is a defining evolution in contemporary drug discovery. At the forefront of this paradigm shift is the utilization of spirocyclic building blocks. Specifically, tert-butyl 1-oxa-9-azaspiro[5.5]undecane-9-carboxylate has emerged as a privileged scaffold. By acting as a conformationally restricted, 3D bioisostere for traditional morpholine, piperidine, or piperazine rings, this oxa-aza spiro system fundamentally alters the pharmacokinetic (PK) and pharmacodynamic (PD) profiles of lead compounds. This technical guide explores the structural rationale, synthetic methodologies, and validated applications of this building block in therapeutic development.

The "Escape from Flatland" Paradigm and Fsp³

Historically, high-throughput screening (HTS) libraries were dominated by flat, sp²-hybridized aromatic compounds due to their ease of synthesis via cross-coupling reactions. However, these "flat" molecules frequently suffer from poor aqueous solubility, high off-target toxicity (promoted by non-specific π-π stacking with off-target proteins), and high attrition rates in clinical trials[1].

To combat this, medicinal chemists utilize the Fraction of sp³ carbons (Fsp³) metric—defined as the number of sp³ hybridized carbons divided by the total carbon count[2]. Increasing Fsp³ correlates directly with clinical success[3]. The incorporation of the 1-oxa-9-azaspiro[5.5]undecane core inherently drives up the Fsp³ value, introducing a quaternary carbon that forces the molecule into a rigid, orthogonal 3D conformation. This spatial projection prevents molecular aggregation, drastically improving solubility and metabolic stability[4].

PK_Logic A Spirocyclic Core Integration B Increased Fsp3 Fraction A->B C 3D Spatial Projection A->C D Reduced π-π Stacking B->D F Lower CYP450 Liability B->F E Enhanced Aqueous Solubility C->E D->E G Improved Clinical Success Rate E->G F->G

Pharmacokinetic optimization logic via spirocyclic integration.

Chemical Profiling of the Scaffold

The molecule tert-butyl 1-oxa-9-azaspiro[5.5]undecane-9-carboxylate features two six-membered rings sharing a single quaternary spiro carbon.

  • The Oxa-Ring: The oxygen atom introduces a hydrogen-bond acceptor, mimicking the pharmacophore of a morpholine ring while altering the local dipole moment.

  • The Aza-Ring: The nitrogen atom serves as the primary vector for diversification.

  • The Boc Protecting Group: The tert-butyloxycarbonyl (Boc) group ensures the secondary amine remains inert during upstream synthetic sequences, allowing for orthogonal deprotection and late-stage functionalization.

Table 1: Physicochemical Impact of Spirocyclic Integration
PropertyTraditional Planar Analog (e.g., Phenyl/Pyridine)Spirocyclic Core (1-oxa-9-azaspiro[5.5]undecane)Mechanistic Impact on Drug-Likeness
Fsp³ Character ~0.10 - 0.25> 0.80 Drives 3D complexity; correlates with progression to Phase III[3].
Aqueous Solubility Typically LowHigh Disruption of crystal lattice packing energy enhances dissolution[2].
Lipophilicity (clogP) High (> 4.0)Moderate (1.0 - 3.0) Reduces non-specific hydrophobic binding and hERG liability[2].

Validated Experimental Workflows: A Self-Validating System

Protocol: Synthesis of N-Alkylated Derivatives via Reductive Amination

Phase 1: Boc Deprotection Causality: Trifluoroacetic acid (TFA) is utilized because its strong acidity efficiently protonates the tert-butyl ester, triggering fragmentation into isobutylene gas and carbon dioxide. Dichloromethane (DCM) is used as a non-coordinating solvent to maintain solubility of the highly polar intermediate.

  • Reaction: Dissolve tert-butyl 1-oxa-9-azaspiro[5.5]undecane-9-carboxylate (1.0 eq) in anhydrous DCM (0.2 M). Cool to 0 °C under nitrogen.

  • Addition: Add TFA (10.0 eq) dropwise over 10 minutes. Stir and allow to warm to room temperature for 2 hours.

  • In-Process Control (IPC): Analyze via TLC (DCM:MeOH 9:1). The disappearance of the starting material (UV active if tagged, or visualized via KMnO₄) and the appearance of a baseline spot that stains deep purple with Ninhydrin confirms the formation of the free amine.

  • Workup: Concentrate in vacuo. Co-evaporate with toluene (3x) to remove residual TFA. The resulting TFA salt is used directly to prevent atmospheric CO₂ absorption.

Phase 2: Reductive Amination Causality: Sodium triacetoxyborohydride (NaBH(OAc)₃) is selected over NaBH₄ because the electron-withdrawing acetate groups reduce the nucleophilicity of the hydride. This ensures the reagent selectively reduces the transiently formed iminium ion without prematurely reducing the starting aldehyde.

  • Imine Formation: Dissolve the spirocyclic amine TFA salt (1.0 eq) and the target aldehyde (1.1 eq) in 1,2-dichloroethane (DCE). Add N,N-diisopropylethylamine (DIPEA) (2.5 eq) to neutralize the TFA salt and liberate the nucleophilic free amine. Stir for 1 hour at room temperature.

  • Reduction: Add NaBH(OAc)₃ (1.5 eq) in a single portion. Stir for 12 hours.

  • IPC Validation: LC-MS analysis must show the complete disappearance of the [M+H]+ peak of the free amine and the emergence of the product mass. ¹H NMR of an aliquot should show the disappearance of the aldehyde proton (~9.5–10.0 ppm).

  • Quench & Isolate: Quench with saturated aqueous NaHCO₃ (pH 8). Extract with DCM, dry over Na₂SO₄, and purify via silica gel chromatography.

G A tert-Butyl 1-oxa-9-azaspiro[5.5] undecane-9-carboxylate B Boc Deprotection (TFA/DCM, 0°C to RT) A->B C 1-oxa-9-azaspiro[5.5]undecane (Free Amine/TFA Salt) B->C D Reductive Amination (Aldehyde, NaBH(OAc)3) C->D E Amide Coupling (Acid, HATU, DIPEA) C->E F N-Alkyl Spiro Derivative (e.g., MmpL3 Inhibitor) D->F G N-Acyl Spiro Derivative (e.g., nsP2 Helicase Inhibitor) E->G

Synthetic diversification of the spirocyclic building block.

High-Impact Applications in Drug Discovery

The versatility of the 1-oxa-9-azaspiro[5.5]undecane scaffold is demonstrated by its successful integration into diverse therapeutic programs.

Case Study 1: Anti-Tuberculosis Agents (MmpL3 Inhibitors)

Mycobacterium tuberculosis relies on the MmpL3 transporter protein for survival. Traditional inhibitors often suffered from poor membrane permeability or high toxicity. By functionalizing the 1-oxa-9-azaspiro[5.5]undecane core with a 4-tert-butylbenzyl group via reductive amination, researchers developed potent MmpL3 inhibitors[5]. The spirocyclic nature provided remarkable aqueous solubility (> 0.5 mM in phosphate buffer) and an unusually low lipophilicity (logD7.4 of 0.99), culminating in excellent oral bioavailability in murine models[6].

Case Study 2: Antiviral Agents (Chikungunya nsP2 Helicase)

The Chikungunya virus (CHIKV) nsP2 helicase is a prime antiviral target. Researchers utilized the spirocyclic core to synthesize enantioselective chemical probes. By coupling the deprotected 1-oxa-9-azaspiro[5.5]undecane with 4-methoxybenzoic acid derivatives, they discovered a first-in-class inhibitor. The (R)-enantiomer exhibited potent inhibition of viral replication and dsRNA unwinding, proving that the 3D spatial arrangement of the spirocycle is critical for precise binding within the helicase active site[7].

Case Study 3: Metabolic Disease (FFA1/GPR40 Agonists)

Free fatty acid receptor 1 (FFA1/GPR40) agonists are pursued for Type II diabetes treatment. A series of compounds utilizing the 1-oxa-9-azaspiro[5.5]undecane periphery attached to a propanoic acid core were designed to mimic the advanced clinical candidate LY2881835. The fully saturated, polar spirocyclic appendage effectively navigated the lipophilic binding pocket of FFA1 while maintaining necessary aqueous solubility for oral dosing[8].

Table 2: Bioactivity Summary of Scaffold Derivatives
Target ProteinDisease IndicationFunctionalization at N-9Observed Pharmacological BenefitReference
MmpL3 Tuberculosis4-tert-butylbenzylExceptional in vivo oral bioavailability; optimized logD.[6],[5]
nsP2 Helicase Chikungunya Virus4-methoxybenzamidoStereospecific target engagement; potent dsRNA unwinding inhibition.[7]
FFA1 (GPR40) Type II Diabetes3-[4-(benzyloxy)phenyl]propanoic acidHigh agonist potency; improved polar surface area (PSA).[8]

Conclusion

The strategic deployment of tert-butyl 1-oxa-9-azaspiro[5.5]undecane-9-carboxylate represents a masterclass in modern medicinal chemistry. By escaping "flatland," this building block allows researchers to engineer molecules with high Fsp³ character, directly translating to superior solubility, reduced off-target liabilities, and robust in vivo efficacy. As synthetic methodologies continue to mature, the integration of such complex, 3D spirocyclic scaffolds will remain a cornerstone of successful drug discovery pipelines.

References

  • Novel FFA1 (GPR40)
  • Source: chembridge.
  • Source: bldpharm.
  • Source: mdpi.
  • The synthesis of 1-oxa-9-azaspiro[5.
  • Source: acs.
  • Source: acs.
  • The synthesis of 1-oxa-9-azaspiro[5.
  • Source: acs.
  • Source: biorxiv.

Sources

Foundational

crystal structure analysis of tert-Butyl 1-oxa-9-azaspiro[5.5]undecane-9-carboxylate

A comprehensive guide to the single-crystal X-ray diffraction analysis of tert-Butyl 1-oxa-9-azaspiro[5.5]undecane-9-carboxylate, tailored for researchers, scientists, and drug development professionals. This document pr...
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Author: BenchChem Technical Support Team. Date: April 2026

A comprehensive guide to the single-crystal X-ray diffraction analysis of tert-Butyl 1-oxa-9-azaspiro[5.5]undecane-9-carboxylate, tailored for researchers, scientists, and drug development professionals. This document provides an in-depth, technically-grounded workflow, from crystal growth to structure validation, emphasizing the rationale behind key experimental decisions.

Introduction

Single-crystal X-ray diffraction (SCXRD) remains the definitive method for the unambiguous determination of the three-dimensional atomic arrangement of small molecules.[1][2][3] For active pharmaceutical ingredients (APIs) and their intermediates, such as tert-Butyl 1-oxa-9-azaspiro[5.5]undecane-9-carboxylate, SCXRD provides critical information. This includes molecular conformation, absolute stereochemistry, and intermolecular interactions, all of which are vital for understanding structure-activity relationships (SAR) and for drug registration purposes.[2] This guide outlines a comprehensive, field-proven methodology for the crystal structure analysis of the title compound, a spirocyclic molecule featuring a bulky tert-butyl carbamate protecting group. While a public crystal structure for this specific molecule is not available as of this writing, the principles and protocols described herein are based on established crystallographic techniques and common challenges encountered with analogous structures.

Part 1: From Powder to Diffraction-Quality Crystal

The primary bottleneck in any SCXRD study is the cultivation of a high-quality single crystal.[1] This process is often more of an art than a science, relying on empirical screening of various conditions.[4][5]

Foundational Requirement: Material Purity

Crystallization is an effective purification method; however, starting with material of the highest possible purity (>98%) significantly increases the probability of growing well-ordered single crystals. Impurities can inhibit nucleation or be incorporated into the crystal lattice, leading to disorder and poor diffraction quality.

Solvent Selection & Crystallization Techniques

The goal is to identify a solvent or solvent system in which the compound has moderate solubility, and where this solubility is significantly temperature-dependent.

Step-by-Step Protocol for Crystallization Screening:

  • Solubility Testing: Begin by testing the solubility of ~5-10 mg of the compound in 0.5 mL of various solvents at room temperature. A range of solvents with varying polarities should be screened (e.g., hexane, ethyl acetate, dichloromethane, acetone, methanol, water).

  • Method Selection: Based on solubility, select an appropriate crystallization method.[4][6]

    • Slow Evaporation: Ideal for solvents in which the compound is readily soluble. Dissolve the compound in a suitable solvent to near-saturation, loosely cap the vial, and allow the solvent to evaporate over several days.[5]

    • Slow Cooling: Best for solvent systems where the compound shows a significant increase in solubility with temperature. Prepare a saturated solution at an elevated temperature and allow it to cool slowly to room temperature, or even sub-ambient temperatures.[2][6] Insulating the container can promote the formation of larger, higher-quality crystals.[6]

    • Vapor Diffusion: A powerful technique when only small amounts of material are available.[5][7] Dissolve the compound in a small amount of a relatively volatile solvent (the "solvent"). Place this vial inside a larger, sealed container that contains a more volatile liquid in which the compound is insoluble (the "anti-solvent"). Over time, the anti-solvent vapor will diffuse into the solvent, gradually reducing the compound's solubility and promoting crystallization.[5][7]

    • Advanced Methods: For particularly challenging compounds, modern techniques like microbatch under-oil crystallization or encapsulated nanodroplet crystallization can be employed to screen a wider range of conditions using minimal material.[1][8]

Table 1: Common Crystallization Solvents and Potential Techniques

Solvent ClassExample(s)Likely Technique(s)Rationale & Insights
Non-polarHexane, HeptaneVapor Diffusion (as anti-solvent), Slow CoolingGood for inducing crystallization from more polar solvents. The spirocyclic core may have some solubility.
Moderately PolarEthyl Acetate, Dichloromethane (DCM), AcetoneSlow Evaporation, Slow Cooling, Vapor DiffusionOften provide the ideal solubility profile for many organic compounds. The title compound is likely to be soluble in these.
Polar AproticAcetonitrile, Tetrahydrofuran (THF)Slow Cooling, Vapor DiffusionCan be effective, but watch for solvent incorporation into the crystal lattice.
Polar ProticMethanol, EthanolSlow Cooling, Vapor DiffusionThe presence of hydrogen bond acceptors (ether and carbonyl oxygens) may allow for solubility.

Part 2: Single-Crystal X-ray Diffraction Analysis

Once a suitable crystal (ideally 0.1-0.3 mm in each dimension, with sharp edges and no visible defects) is obtained, the diffraction experiment can proceed.

Crystal Mounting and Data Collection

Protocol:

  • Mounting: Carefully select a well-formed crystal under a microscope. Using a cryoloop, scoop the crystal along with a small amount of mother liquor.

  • Cryo-cooling: Rapidly plunge the loop into liquid nitrogen.[9] This process, known as vitrification, minimizes radiation damage during data collection.[10][11]

  • Diffractometer Setup: Mount the frozen crystal on the goniometer head of the diffractometer. A stream of cold nitrogen gas (typically 100 K) maintains the crystal in its vitrified state.[9]

  • Data Collection Strategy: Modern diffractometers automate the process of determining an optimal data collection strategy.[10][12] This involves collecting a series of diffraction images (frames) while rotating the crystal. The goal is to measure the intensity of a complete and redundant set of reflections to a desired resolution.[10]

G cluster_0 Crystal Growth & Selection cluster_1 Data Collection cluster_2 Structure Solution & Refinement Powder Sample Powder Sample Crystallization Screening Crystallization Screening Powder Sample->Crystallization Screening Single Crystal Single Crystal Crystallization Screening->Single Crystal Crystal Mounting Crystal Mounting Single Crystal->Crystal Mounting Cryo-Cooling (100 K) Cryo-Cooling (100 K) Crystal Mounting->Cryo-Cooling (100 K) Diffraction Experiment Diffraction Experiment Cryo-Cooling (100 K)->Diffraction Experiment Data Reduction Data Reduction Diffraction Experiment->Data Reduction Structure Solution Structure Solution Data Reduction->Structure Solution Structure Refinement Structure Refinement Structure Solution->Structure Refinement Validation Validation Structure Refinement->Validation Final CIF Final CIF Validation->Final CIF

Figure 1. High-level workflow from powder sample to final Crystallographic Information File (CIF).
Data Reduction and Structure Solution

  • Integration and Scaling: The raw diffraction images are processed to integrate the intensity of each reflection spot and apply corrections for experimental factors (e.g., Lorentz-polarization effects).[9] Symmetry-related reflections are then scaled and merged to produce a unique set of reflection data.[13] This results in an .hkl file containing the reflection indices and their corresponding intensities.

  • Space Group Determination: The software analyzes the systematic absences in the reflection data to determine the crystal's space group.[9]

  • Structure Solution: The initial atomic positions are determined from the intensity data. This is the "phase problem" of crystallography. For small molecules, direct methods or dual-space algorithms, as implemented in programs like SHELXS or SHELXT, are typically successful.[14][15][16] These methods generate an initial electron density map that reveals the positions of most non-hydrogen atoms.

Structure Refinement

The initial model from the solution step is a rough approximation. It is refined using a least-squares minimization process, typically with software like SHELXL or Olex2.[17][18][19]

Refinement Workflow:

G A Initial Model (from Solution) B Isotropic Refinement A->B Refine atomic positions and isotropic displacement parameters C Atom Assignment B->C Assign element types based on electron density and geometry D Anisotropic Refinement C->D Refine anisotropically (ellipsoids) E Add Hydrogen Atoms D->E Place H-atoms in calculated positions (riding model) F Check for Disorder/Twinning E->F G Final Refinement Cycles F->G H Converged Model G->H R1 < 5%, wR2 < 10% Goodness-of-Fit ~1.0

Figure 2. Iterative process of crystallographic structure refinement.

Key Considerations during Refinement:

  • Anisotropic Displacement Parameters (ADPs): Initially, atoms are refined isotropically (as spheres). In later stages, they are refined anisotropically, represented as ellipsoids that model the atom's thermal motion. Unusually large or elongated ellipsoids can indicate underlying issues like disorder or incorrect atom assignment.

  • Hydrogen Atoms: Hydrogen atoms are typically not visible in the electron density map due to their low scattering power. They are placed in geometrically calculated positions and refined using a "riding model."

  • Potential for Disorder: The tert-butyl group is conformationally flexible and is a common source of rotational disorder in crystal structures.[20][21][22] This manifests as smeared or residual electron density peaks in the difference Fourier map. If disorder is present, it must be modeled, for instance, by defining two or more alternative positions for the methyl carbons with their occupancies refined to sum to one.[20][23] The spirocyclic ring system itself could also exhibit conformational disorder.[20]

Table 2: Key Refinement Parameters and Target Values

ParameterDescriptionTypical Target ValueSignificance
R1 The residual factor based on observed and calculated structure amplitudes.< 0.05 (5%) for high-quality dataA primary indicator of the agreement between the crystallographic model and the experimental data.
wR2 A weighted residual factor based on squared structure amplitudes.< 0.10 (10%)A more statistically robust indicator of the refinement's quality.
Goof (S) Goodness-of-Fit.~ 1.0A value close to 1 indicates that the model accurately fits the data and that the error model is appropriate.
Max/Min Residual Density The largest positive and negative peaks in the final difference electron density map.< ±0.5 e⁻/ųLarge residual peaks may indicate unmodeled disorder, missing atoms, or incorrect atom assignments.

Part 3: Structure Validation and Data Deposition

The final step is to rigorously validate the refined structure and prepare the data for publication or archival.

The Crystallographic Information File (CIF)

The final output of a crystal structure determination is a Crystallographic Information File (CIF).[24][25] This is a standardized, plain-text format that contains all relevant information about the experiment and the resulting structure, including:[26][27][28]

  • Cell parameters and space group

  • Data collection and refinement details

  • Atomic coordinates and displacement parameters

  • Bond lengths, angles, and other geometric data

Validation with checkCIF

Before deposition, the CIF must be validated using the International Union of Crystallography's (IUCr) checkCIF service.[29][30][31][32] This web-based tool performs hundreds of checks on the file's syntax, self-consistency, and chemical/geometric reasonableness.[33] It generates a report with alerts classified by severity (A, B, C, G).

  • Level A Alerts: These are the most serious and often point to significant errors that must be addressed before publication (e.g., incorrect space group symmetry, atoms that are too close).

  • Level B/C Alerts: These are less severe and may highlight unusual, but potentially correct, structural features or suggest areas for improvement. All alerts should be investigated and, if necessary, explained in the supporting information of a publication.

Data Deposition

It is standard practice to deposit the final CIF and structure factor data with a public crystallographic database. The Cambridge Crystallographic Data Centre (CCDC) is the primary repository for small-molecule organic and metal-organic crystal structures.[34][35][36][37] Upon deposition, a unique CCDC number is assigned, allowing others to freely access the structural data.

Conclusion

The , while not yet publicly reported, can be systematically approached using the well-established methodologies outlined in this guide. Success hinges on the careful execution of each step, from the patient screening for high-quality single crystals to the meticulous refinement and rigorous validation of the final structural model. The potential for disorder associated with the tert-butyl group and the spirocyclic core represents a key challenge that requires careful modeling during refinement. The resulting three-dimensional structure provides invaluable, atom-level insights that are critical for professionals in drug discovery and development.

References

  • Chemical crystallization | SPT Labtech. (n.d.). Retrieved March 25, 2026, from [Link]

  • Data-collection strategies - IUCr Journals - International Union of Crystallography. (n.d.). Retrieved March 25, 2026, from [Link]

  • A short guide to Crystallographic Information Files - CCDC. (n.d.). Retrieved March 25, 2026, from [Link]

  • CIF (Crystallographic Information File): A Standard for Crystallographic Data Interchange - PMC. (n.d.). Retrieved March 25, 2026, from [Link]

  • Introduction to Powder Crystallographic Information File (CIF). (n.d.). Retrieved March 25, 2026, from [Link]

  • Crystallographic Information File - Wikipedia. (n.d.). Retrieved March 25, 2026, from [Link]

  • Advanced crystallisation methods for small organic molecules - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00697A. (2023, March 1). Retrieved March 25, 2026, from [Link]

  • checkCIF validation ALERTS: what they mean and how to respond - PMC - NIH. (n.d.). Retrieved March 25, 2026, from [Link]

  • Disorder - CCDC. (n.d.). Retrieved March 25, 2026, from [Link]

  • Olex2 Tutorial for beginners-How to solve and refine your first single crystal structure with Olex2 - YouTube. (2020, January 8). Retrieved March 25, 2026, from [Link]

  • SOP: CRYSTALLIZATION. (n.d.). Retrieved March 25, 2026, from [Link]

  • Single Crystal Growth & Structure Determination - CD Formulation. (n.d.). Retrieved March 25, 2026, from [Link]

  • Tutorial - CIF files - Atomsk. (n.d.). Retrieved March 25, 2026, from [Link]

  • (PDF) Structure validation in chemical crystallography - ResearchGate. (n.d.). Retrieved March 25, 2026, from [Link]

  • X-ray crystallography: Data collection strategies and resources - ResearchGate. (n.d.). Retrieved March 25, 2026, from [Link]

  • 8.1 Data collection and reduction - Crystallography - Fiveable. (2025, August 15). Retrieved March 25, 2026, from [Link]

  • Designing an X-ray experiment Data collection strategies. (n.d.). Retrieved March 25, 2026, from [Link]

  • Crystallization - Organic Chemistry at CU Boulder. (n.d.). Retrieved March 25, 2026, from [Link]

  • X-ray Data Collection Course - Macromolecular Crystallography Core Facility. (n.d.). Retrieved March 25, 2026, from [Link]

  • Absolute Structure Determination Technology Pharmaceutical CDMO & CRO Services. (2026, February 21). Retrieved March 25, 2026, from [Link]

  • Advanced crystallisation methods for small organic molecules - Chemical Society Reviews (RSC Publishing). (2023, March 1). Retrieved March 25, 2026, from [Link]

  • CheckCIF. (n.d.). Retrieved March 25, 2026, from [Link]

  • A few interactive self-paced tutorials to get started with Olex2 - OlexSys. (n.d.). Retrieved March 25, 2026, from [Link]

  • User guide to crystal structure refinement with SHELXL 1. Introduction - Reza Latifi. (n.d.). Retrieved March 25, 2026, from [Link]

  • The SHELX-97 Manual. (n.d.). Retrieved March 25, 2026, from [Link]

  • Cambridge Crystallographic Structural Database: WebCSD - McMaster University Libraries. (n.d.). Retrieved March 25, 2026, from [Link]

  • Validating a small-unit-cell structure; understanding checkCIF reports - A. Linden - YouTube. (2013, October 17). Retrieved March 25, 2026, from [Link]

  • Getting crystals your crystallographer will treasure: a beginner's guide - PMC. (n.d.). Retrieved March 25, 2026, from [Link]

  • PLATON-CHECKCIF.pdf - National Single Crystal X-ray Facility. (n.d.). Retrieved March 25, 2026, from [Link]

  • How to: Search Scientific Literature with the Cambridge Structural Database (CSD). (2025, April 24). Retrieved March 25, 2026, from [Link]

  • Some Tricks for the Single Crystal Some Tricks for the Single Crystal Growth of Small Molecules - cdifx. (n.d.). Retrieved March 25, 2026, from [Link]

  • SCXRD: Producing the crystal structure Software: Olex2 - EdShare. (n.d.). Retrieved March 25, 2026, from [Link]

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  • Olex2 - Getting Started | PDF | Software Release Life Cycle - Scribd. (n.d.). Retrieved March 25, 2026, from [Link]

  • Crystal structure refinement 4. Tert-butyl disorder - YouTube. (2024, March 13). Retrieved March 25, 2026, from [Link]

  • Metal distribution and disorder in the crystal structure of [NH2Et2][Cr7MF8(BuCO2)16] wheel molecules for M = Mn, Fe, Co, Ni, Cu, Zn and Cd - ResearchGate. (n.d.). Retrieved March 25, 2026, from [Link]

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Sources

Exploratory

mass spectrometry fragmentation pattern of tert-Butyl 1-oxa-9-azaspiro[5.5]undecane-9-carboxylate

An in-depth technical analysis of the mass spectrometry (MS) fragmentation pattern of tert-Butyl 1-oxa-9-azaspiro[5.5]undecane-9-carboxylate requires a fundamental understanding of both gas-phase ion chemistry and the st...
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Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical analysis of the mass spectrometry (MS) fragmentation pattern of tert-Butyl 1-oxa-9-azaspiro[5.5]undecane-9-carboxylate requires a fundamental understanding of both gas-phase ion chemistry and the structural strain inherent to spirocyclic systems. This compound, a Boc-protected spirocycle, is highly relevant in modern fragment-based drug discovery due to its rigid, three-dimensional architecture.

As an Application Scientist, analyzing this molecule via Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS) demands careful attention to the thermodynamic driving forces that dictate its dissociation. This guide elucidates the mechanistic pathways, quantitative fragment mapping, and the analytical protocols necessary to confidently characterize this molecule.

Physicochemical Profiling & Ionization Dynamics

The molecule under investigation consists of a 1-oxa-9-azaspiro[5.5]undecane core—a spirocyclic system comprising an oxane ring and a piperidine ring sharing a single quaternary carbon—where the basic nitrogen is protected by a tert-butyloxycarbonyl (Boc) group.

  • Chemical Formula: C14H25NO3

  • Exact Monoisotopic Mass: 255.1834 Da

  • Primary Ionization Species: Under standard positive-ion ESI conditions (ESI+), the molecule readily protonates at the carbamate carbonyl or the ether oxygen, yielding a robust precursor ion [M+H]+ at m/z 256.19 . Sodium adducts ([M+Na]+ at m/z 278.17) are also common depending on the solvent matrix.

Mechanistic Elucidation of Fragmentation Pathways

The collision-induced dissociation (CID) of this molecule is strictly biphasic. The fragmentation is governed first by the highly labile Boc protecting group, followed by the higher-energy dissociation of the spirocyclic core[1].

Phase I: The Boc Deprotection Cascade

Boc-protected amines exhibit highly predictable, thermodynamically driven fragmentation patterns in the gas phase. The cleavage often initiates via a McLafferty-like rearrangement or direct charge-site initiated homolysis[2].

  • Loss of Isobutylene (-56 Da): The protonated precursor (m/z 256.19) undergoes a facile elimination of neutral isobutylene (C4H8). This is driven by the stability of the transient tert-butyl cation and results in an intermediate carbamic acid ion at m/z 200.13 [3].

  • Decarboxylation (-44 Da): The resulting carbamic acid is highly unstable and rapidly expels carbon dioxide (CO2) to yield the fully deprotected, protonated spirocyclic amine at m/z 156.14 .

  • Concerted Cleavage (-100 Da): Depending on the collision energy, the loss of the entire Boc group (isobutylene + CO2) can occur in a single concerted step, leading directly to the m/z 156.14 base peak[2]. Note: Because this cleavage requires very low activation energy, it frequently occurs as in-source fragmentation before the precursor even reaches the collision cell[4].

Phase II: Spirocyclic Core Dissociation

Once the free spirocyclic amine ([C9H18NO]+, m/z 156.14) is formed, higher collision energies are required to break the rigid spiro scaffold[5].

  • Oxane Ring Opening & Water Loss (-18 Da): Protonation of the ether oxygen induces heterolytic cleavage of the C(spiro)-O bond. The resulting tertiary carbocation at the spiro center is highly stable. Subsequent hydrogen rearrangement leads to the expulsion of a neutral water molecule, generating a fragment at m/z 138.13 .

  • Piperidine Ring Cleavage: Alpha-cleavage adjacent to the secondary nitrogen results in the opening of the piperidine ring[4]. This pathway typically yields lower-mass hydrocarbon and iminium fragments (e.g., m/z 96, m/z 82) characteristic of cyclic amines[5].

Fragmentation Pathway Visualization

The following diagram maps the logical flow of the gas-phase dissociation, highlighting the causality between the precursor ion and its primary product ions.

MS_Fragmentation Precursor [M+H]+ m/z 256.19 Precursor Ion IsobutyleneLoss [M+H - C4H8]+ m/z 200.13 Carbamic Acid Intermediate Precursor->IsobutyleneLoss - Isobutylene (56 Da) McLafferty-like Rearrangement Decarboxylation [M+H - C5H8O2]+ m/z 156.14 Free Spirocycle Base Peak Precursor->Decarboxylation Concerted Boc Loss (-100 Da) IsobutyleneLoss->Decarboxylation - CO2 (44 Da) Decarboxylation WaterLoss [M+H - Boc - H2O]+ m/z 138.13 Oxane Ring Opening Decarboxylation->WaterLoss - H2O (18 Da) C(spiro)-O Scission RingCleavage Piperidine Alpha-Cleavage m/z < 100 Low Mass Iminium Ions Decarboxylation->RingCleavage High Collision Energy

Caption: CID fragmentation cascade of tert-Butyl 1-oxa-9-azaspiro[5.5]undecane-9-carboxylate.

Quantitative Data: Fragment Ion Mapping

To facilitate rapid identification during targeted MRM (Multiple Reaction Monitoring) or HRMS workflows, the theoretical exact masses of the primary diagnostic fragments are summarized below.

Fragment IdentityMolecular FormulaTheoretical Exact Mass (m/z)Neutral LossDiagnostic Value
Precursor Ion [C14H26NO3]+256.1907N/AConfirms intact molecule.
Intermediate [C10H18NO3]+200.1281- 56.0626 (C4H8)Confirms presence of tert-butyl ester.
Free Spirocycle [C9H18NO]+156.1383- 100.0524 (Boc)Primary diagnostic base peak; confirms spiro core.
Dehydrated Core [C9H16N]+138.1277- 118.0630 (Boc + H2O)Confirms oxane ring (oxygen presence).

Experimental Protocol: LC-MS/MS Characterization Workflow

To ensure a self-validating analytical system, the following protocol is designed to minimize undesired in-source fragmentation while maximizing the yield of diagnostic MS/MS spectra.

Step 1: Sample Preparation

  • Dissolve the analyte in LC-MS grade Acetonitrile (ACN) to a stock concentration of 1 mg/mL.

  • Dilute the stock to a working concentration of 1 µg/mL using an aqueous solvent matrix containing 0.1% Formic Acid (FA). Causality: Formic acid acts as a proton donor, maximizing the yield of the [M+H]+ precursor ion.

Step 2: Liquid Chromatography (LC) Parameters

  • Column: Use a sub-2 µm C18 column (e.g., 50 mm x 2.1 mm) to ensure sharp peak shapes.

  • Mobile Phase A: Water + 0.1% FA.

  • Mobile Phase B: Acetonitrile + 0.1% FA.

  • Gradient: Run a fast ballistic gradient from 5% B to 95% B over 3 minutes. The lipophilic Boc group ensures the compound will retain well on the C18 stationary phase, typically eluting in the organic-heavy region.

Step 3: Mass Spectrometry (MS) Tuning & Acquisition

  • Ion Source: ESI in Positive Mode.

  • Capillary Voltage: 3.0 - 3.5 kV.

  • Fragmentor/Cone Voltage Optimization (Critical): Maintain the fragmentor voltage below 80V. Causality: Boc-protected amines are highly susceptible to in-source fragmentation[4]. High cone voltages will prematurely strip the Boc group, leaving only the m/z 156 peak in the MS1 spectrum.

  • Collision Energy (CE) Ramping:

    • Low CE (10-15 eV): Optimizes the yield of the m/z 200 and m/z 156 fragments.

    • High CE (25-40 eV): Forces the fragmentation of the m/z 156 core into the m/z 138 dehydrated ion and lower-mass iminium fragments.

Step 4: Data Validation

  • A valid spectrum must contain the triad of m/z 256, 200, and 156. If m/z 256 is entirely absent but m/z 156 is dominant in the MS1 scan, reduce the desolvation temperature and fragmentor voltage immediately.

References

  • "Rapid detection of tert-butoxycarbonyl-methamphetamine by direct analysis in real time time-of-flight mass spectrometry." PubMed Central (PMC). Available at:[Link][2]

  • "Fragmentation (mass spectrometry)." Wikipedia. Available at:[Link][4]

  • "Protocol for Structure Determination of Unknowns by EI Mass Spectrometry. III. Diagnostic Ions in Multiple Ring Carbo- and Heterocycles." AIP Publishing. Available at:[Link][5]

Sources

Protocols & Analytical Methods

Method

Application Note: Optimized Boc Deprotection Protocols for tert-Butyl 1-oxa-9-azaspiro[5.5]undecane-9-carboxylate

Introduction & Scientific Context The integration of into modern drug discovery has fundamentally shifted how medicinal chemists approach three-dimensional structural complexity[1]. By increasing the sp³ character of a m...
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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Scientific Context

The integration of into modern drug discovery has fundamentally shifted how medicinal chemists approach three-dimensional structural complexity[1]. By increasing the sp³ character of a molecule, spirocycles improve critical pharmacokinetic properties—such as aqueous solubility and logD—while minimizing off-target π-π stacking interactions[1].

The compound tert-butyl 1-oxa-9-azaspiro[5.5]undecane-9-carboxylate is a highly versatile building block featuring a tetrahydropyran-like cyclic ether spiro-fused to a piperidine ring. A mandatory step in utilizing this scaffold for downstream active pharmaceutical ingredient (API) synthesis is the chemoselective removal of the tert-butoxycarbonyl (Boc) protecting group from the piperidine nitrogen, without compromising the integrity of the spiro-ether linkage. This technical guide details validated, high-yielding protocols for this transformation.

Mechanistic Insights & Chemoselectivity

The Boc group effectively masks the basicity and nucleophilicity of the piperidine nitrogen. Its removal is classically achieved via [2]. The mechanism involves the protonation of the carbamate carbonyl, followed by fragmentation to release the free amine, carbon dioxide (CO₂), and a tert-butyl cation (which rapidly eliminates a proton to form isobutylene gas)[2].

Chemoselectivity Causality: A common concern when subjecting oxygen-containing heterocycles to strong acids is the potential for ring-opening or ether cleavage. However, the 1-oxa spiro ether linkage in the[5.5]undecane system is a robust aliphatic cyclic ether. Unlike highly strained epoxides or acetals (which possess an O-C-O linkage), this spiro-ether remains completely stable under 3 (e.g., 20–50% TFA or 4M HCl)[3]. The reaction is thermodynamically driven to completion by the irreversible4[4].

BocDeprotection SM tert-Butyl 1-oxa-9-azaspiro [5.5]undecane-9-carboxylate Int Protonated Carbamate Intermediate SM->Int + Acid Acid Acidic Reagent (TFA or HCl) Acid->Int Product 1-oxa-9-azaspiro[5.5]undecane (Salt or Free Base) Int->Product Cleavage Byprod CO2 + Isobutylene (Volatile Gases) Int->Byprod Gas Evolution

Fig 1: Chemoselective Boc deprotection mechanism of the oxa-azaspiro scaffold.

Experimental Protocols (Self-Validating Systems)

The choice of acid dictates the final state of the product (free base vs. salt) and the required downstream workup. Below are two self-validating protocols designed to ensure high purity and yield.

Protocol A: Trifluoroacetic Acid (TFA) in Dichloromethane (Free Base Isolation)

This liquid-phase method is ideal when the free base is required for immediate downstream coupling (e.g., amide bond formation or reductive amination).

Materials:

  • tert-Butyl 1-oxa-9-azaspiro[5.5]undecane-9-carboxylate (1.0 eq)

  • Trifluoroacetic Acid (TFA)

  • Anhydrous Dichloromethane (DCM)

  • 1M Aqueous NaOH or Saturated NaHCO₃

Step-by-Step Procedure:

  • Dissolution: Dissolve the spirocyclic starting material in anhydrous DCM to achieve a 0.1 M concentration.

  • Temperature Control: Cool the reaction flask to 0 °C using an ice-water bath.

    • Causality: Cooling mitigates the initial exothermic protonation, preventing localized heating that could theoretically promote side reactions or premature solvent boiling[2].

  • Acid Addition: Dropwise add TFA to the cooled solution until a final DCM:TFA volumetric ratio of 4:1 (20% v/v) is reached.

  • Cleavage: Remove the ice bath and stir the mixture at room temperature (20–25 °C) for 2 hours. Monitor the reaction via TLC (Ninhydrin stain) or LC-MS until the starting material is fully consumed.

  • Concentration: Concentrate the mixture in vacuo to remove the bulk of DCM and excess TFA.

  • Free-Basing (Workup): Redissolve the resulting oily TFA salt in fresh DCM. Wash the organic layer with 1M NaOH until the aqueous phase pH is >9.

    • Causality: The basic wash breaks the strong ion-pair of the trifluoroacetate salt, forcing the basic piperidine nitrogen into its neutral free-base form, which partitions exclusively into the organic layer.

  • Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the pure 1-oxa-9-azaspiro[5.5]undecane free base.

Protocol B: 4M HCl in 1,4-Dioxane (Hydrochloride Salt Isolation)

This anhydrous method is preferred when a stable, easily storable crystalline solid is desired, explicitly avoiding the formation of lipophilic TFA salts which can complicate biological assays or downstream couplings.

Materials:

  • tert-Butyl 1-oxa-9-azaspiro[5.5]undecane-9-carboxylate (1.0 eq)

  • 4M HCl in 1,4-dioxane (5.0 - 10.0 eq)

  • Anhydrous Diethyl Ether

Step-by-Step Procedure:

  • Dissolution: Dissolve the starting material in a minimal volume of anhydrous 1,4-dioxane.

  • Acid Addition: Add 4M HCl in 1,4-dioxane at room temperature. Ensure the reaction vessel is equipped with a venting needle or bubbler.

    • Causality: The cleavage generates equimolar amounts of CO₂ and isobutylene gas; closed systems pose a severe overpressurization risk[4].

  • Precipitation: Stir at room temperature for 1–2 hours.

    • Causality: As the lipophilic Boc group is removed, the highly polar spirocyclic hydrochloride salt precipitates out of the relatively non-polar dioxane solution. This precipitation drives the reaction forward and acts as a self-purifying mechanism[3].

  • Isolation: Filter the resulting white precipitate. Wash the filter cake thoroughly with cold anhydrous diethyl ether to remove residual dioxane and tert-butanol byproducts. Dry under high vacuum.

Quantitative Data & Optimization

The following table summarizes the optimization parameters for the deprotection of the oxa-azaspiro scaffold, allowing researchers to select conditions based on their specific workflow needs.

Reagent SystemTemp (°C)Time (h)Product FormYield (%)Purity (LC-MS)Key Advantage
20% TFA / DCM 0 to 252.0Free Base (post-workup)>95%>98%Rapid, homogeneous cleavage; ideal for immediate coupling.
4M HCl / Dioxane 251.5HCl Salt (precipitate)>92%>99%Avoids TFA salts; yields stable, crystalline solid.
3M HCl / Methanol 253.0HCl Salt (soluble)>90%>95%Greener solvent alternative to dioxane; requires evaporation.

Analytical Validation

To ensure the trustworthiness of the protocol, the following analytical benchmarks should be used to validate the product:

  • ¹H NMR (CDCl₃ or D₂O): The definitive marker of successful deprotection is the complete disappearance of the intense 9H singlet at ~1.40–1.45 ppm, corresponding to the tert-butyl protons.

  • LC-MS (ESI+): The starting material (MW 255.35) typically shows a weak [M+H]⁺ at m/z 256.2 or a strong fragment at m/z 200.1 ([M - tBu + H]⁺). The deprotected product (MW 155.24) will exhibit a strong, clean[M+H]⁺ peak at m/z 156.2.

References

  • Title: The use of spirocyclic scaffolds in drug discovery Source: PubMed (NIH) URL: [Link]

  • Title: A Comparative Guide to TFA and HCl for Boc Deprotection in Drug Development Source: BenchChem URL
  • Title: BOC Protection and Deprotection Source: J&K Scientific LLC URL

Sources

Application

Application Note: Strategic Incorporation of tert-Butyl 1-oxa-9-azaspiro[5.5]undecane-9-carboxylate into Peptide Sequences

Executive Summary The optimization of peptide therapeutics frequently encounters two major pharmacokinetic hurdles: rapid proteolytic degradation and lack of conformational rigidity. The incorporation of sp3-rich spirocy...
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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The optimization of peptide therapeutics frequently encounters two major pharmacokinetic hurdles: rapid proteolytic degradation and lack of conformational rigidity. The incorporation of sp3-rich spirocyclic scaffolds has emerged as a highly effective strategy to address these liabilities, offering distinct 3D vectors that enhance both target affinity and metabolic stability[1].

This application note details the theoretical rationale and step-by-step self-validating protocols for incorporating tert-Butyl 1-oxa-9-azaspiro[5.5]undecane-9-carboxylate (a Boc-protected oxa-azaspirocycle) into peptide sequences. By utilizing this scaffold as a C-terminal capping agent or side-chain modifier, drug development professionals can significantly improve the physicochemical profiles of beyond-Rule-of-5 (bRo5) peptide candidates and PROTAC linkers[2].

Scientific Rationale: The Spirocycle Advantage

Standard peptide capping strategies (e.g., N-terminal acetylation, C-terminal primary amidation) offer baseline protection against exopeptidases but do little to restrict the conformational flexibility of the peptide backbone.

The 1-oxa-9-azaspiro[5.5]undecane scaffold provides a unique structural paradigm:

  • Inherent Three-Dimensionality: Unlike flat aromatic linkers or flexible aliphatic chains, spirocycles project functionality in all three dimensions, allowing for optimized interactions with complex protein binding pockets[3].

  • Enhanced sp3 Character: Increasing the fraction of sp3-hybridized carbons (Fsp3) correlates strongly with clinical success, as it improves aqueous solubility and reduces off-target promiscuity[4].

  • Heteroatom Polarity: The oxygen atom in the spiro[5.5] system introduces a polar vector that improves solubility (lowering LogD) compared to all-carbon carbocycles, a critical feature when designing hydrophobic peptide-drug conjugates or PROTACs[1].

Quantitative Impact on Peptide Properties

Table 1: Representative physicochemical improvements upon substituting a standard C-terminal primary amide with a 1-oxa-9-azaspiro[5.5]undecane cap.

ParameterStandard Primary Amide (-NH2)Spirocyclic Amide CappingMechanistic Causality
Proteolytic Half-Life (Serum) ~2–4 hours>24 hoursMassive steric bulk completely occludes carboxypeptidase active sites.
Conformational Rigidity Low (Freely rotating)Very HighSpiro-fusion restricts the ϕ and ψ angles of the adjacent peptide bond.
Lipophilicity (LogD at pH 7.4) BaselineModerately IncreasedThe sp3-rich hydrocarbon core increases lipophilicity, balanced by the oxa-ring.
Membrane Permeability (Papp) PoorEnhancedShielding of the C-terminal hydrogen bond donor improves passive diffusion.

Strategic Workflows & Visualizations

A critical error in novice peptide design is attempting to couple an amine to the C-terminus of a peptide while it is still attached to a standard solid-phase synthesis (SPPS) resin. Because the C-terminus is covalently tethered to the linker (e.g., Wang or Rink Amide), it is inaccessible.

To successfully incorporate the spirocyclic amine at the C-terminus, we must employ a hybrid solid/solution-phase strategy : synthesizing the peptide on a highly acid-labile resin, cleaving it with side-chain protecting groups intact, and performing the spiro-conjugation in solution.

G A SPPS on 2-CTC Resin B Mild Cleavage (Protected Peptide-COOH) A->B C Spiro-Amine + HATU (Solution Phase) B->C D Global Deprotection (95% TFA) C->D E Spiro-Capped Peptide D->E

Caption: Workflow for C-terminal spirocyclic capping via solution-phase conjugation of protected peptides.

Self-Validating Experimental Protocols

Phase 1: Preparation of the Free Spirocyclic Amine (Boc Deprotection)

tert-Butyl 1-oxa-9-azaspiro[5.5]undecane-9-carboxylate must be deprotected to yield the active secondary amine nucleophile.

Reagents:

  • tert-Butyl 1-oxa-9-azaspiro[5.5]undecane-9-carboxylate (1.0 eq)

  • Trifluoroacetic acid (TFA) / Dichloromethane (DCM) (1:1 v/v)

  • Triisopropylsilane (TIPS) (0.05 eq)

Step-by-Step Procedure:

  • Dissolve the Boc-protected spirocycle in DCM (10 mL per mmol).

  • Add TIPS. Causality: TIPS acts as a carbocation scavenger, preventing the liberated tert-butyl cation from alkylating the spiro-oxygen or other sensitive nucleophiles.

  • Slowly add an equal volume of TFA while stirring at 0°C, then warm to room temperature for 1 hour.

  • Validation Checkpoint: Analyze a 5 µL aliquot by LC-MS. The reaction is complete when the mass shifts from [M+H]⁺ 256.3 to [M+H]⁺ 156.2 (loss of 100 Da Boc group).

  • Concentrate under reduced pressure. Co-evaporate with toluene (3x) to remove residual TFA. The resulting 1-oxa-9-azaspiro[5.5]undecane TFA salt is ready for coupling.

Phase 2: Solution-Phase C-Terminal Conjugation

Because the spirocyclic amine is highly sterically hindered, standard carbodiimide chemistry (DIC/HOBt) will result in sluggish kinetics and severe epimerization of the C-terminal amino acid. We mandate the use of HATU , which forms a highly reactive 7-azabenzotriazole active ester.

Mechanism Step1 Protected Peptide-COOH + HATU Base: DIPEA Step2 OAt Active Ester Formation Highly reactive intermediate Step1->Step2 Step3 Spiro-Amine Attack Sterically hindered approach Step2->Step3 Step4 Transition State Stabilization Pyridine N-H bond coordination Step3->Step4 Step5 Amide Bond Formation Stable spiro-peptide conjugate Step4->Step5

Caption: Mechanistic pathway of HATU-mediated coupling for sterically hindered spirocyclic amines.

Reagents:

  • Fully protected peptide with free C-terminus (synthesized via 2-CTC resin and cleaved with 1% TFA/DCM) (1.0 eq)

  • 1-oxa-9-azaspiro[5.5]undecane TFA salt (from Phase 1) (3.0 eq)

  • HATU (1.5 eq)

  • N,N-Diisopropylethylamine (DIPEA) (6.0 eq)

  • Anhydrous DMF

Step-by-Step Procedure:

  • Dissolve the protected peptide and HATU in anhydrous DMF (target concentration ~0.1 M).

  • Add DIPEA (3.0 eq) and stir for 2 minutes to pre-activate the carboxylic acid. Causality: Brief pre-activation ensures the formation of the OAt ester before the hindered amine is introduced, minimizing side reactions.

  • In a separate vial, neutralize the spirocyclic amine TFA salt with the remaining DIPEA (3.0 eq) in a minimal volume of DMF.

  • Add the neutralized spirocycle to the activated peptide solution. Stir at room temperature for 4–12 hours.

  • Validation Checkpoint: Monitor via LC-MS. Since the peptide is fully protected, use a high-organic gradient. Look for the mass of the protected peptide + 138 Da (mass of the spirocycle minus H2O).

  • Quench the reaction with water, extract with ethyl acetate, wash with 5% NaHCO3 and brine, dry over Na2SO4, and concentrate.

Phase 3: Global Deprotection and Isolation

  • Treat the concentrated protected spiro-peptide with a standard cleavage cocktail (e.g., 95% TFA, 2.5% TIPS, 2.5% H2O) for 2 hours.

  • Precipitate the final rigidified peptide in cold diethyl ether, centrifuge, and purify via preparative RP-HPLC.

Mechanistic Troubleshooting

  • Issue: High levels of C-terminal epimerization (D-amino acid formation).

    • Causality: Hindered amines react slowly, giving the activated OAt ester time to form an oxazolone intermediate, which rapidly racemizes.

    • Solution: Add 1.0 eq of HOAt as an additive to suppress oxazolone formation, and ensure the reaction is kept highly concentrated (>0.2 M) to drive bimolecular collision rates.

  • Issue: Incomplete coupling of the spirocycle.

    • Causality: The TFA salt of the spirocycle was not fully neutralized, leaving it protonated and non-nucleophilic.

    • Solution: Ensure the pH of the DMF solution is strictly basic (pH 9-10 on wet pH paper) by adding additional DIPEA if necessary.

References

  • The Spirocycle Surge in Drug Discovery. Drug Hunter.
  • Full article: The utilization of spirocyclic scaffolds in novel drug discovery. Taylor & Francis.
  • Spirocycles as Rigidified sp3-Rich Scaffolds for a Fragment Collection. ACS Publications.
  • Discovery of ERD-1233 as a Potent and Orally Efficacious Estrogen Receptor PROTAC Degrader for the Treatment of ER+ Human Breast Cancer. PubMed Central (NIH).

Sources

Method

Scale-Up Synthesis and Process Optimization of tert-Butyl 1-oxa-9-azaspiro[5.5]undecane-9-carboxylate

Executive Summary & Strategic Route Selection Spirocyclic scaffolds, particularly the 1-oxa-9-azaspiro[5.5]undecane system, have emerged as privileged structures in modern drug discovery. By increasing the fraction of sp...
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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Strategic Route Selection

Spirocyclic scaffolds, particularly the 1-oxa-9-azaspiro[5.5]undecane system, have emerged as privileged structures in modern drug discovery. By increasing the fraction of sp³-hybridized carbons (Fsp³), these motifs offer enhanced metabolic stability, improved solubility, and superior three-dimensional target complementarity compared to traditional flat aromatic rings.

When scaling up the synthesis of tert-butyl 1-oxa-9-azaspiro[5.5]undecane-9-carboxylate (the unsubstituted, Boc-protected spirocyclic core), process chemists face a critical strategic choice. While Grignard addition followed by ring-closing metathesis (RCM) is viable for medicinal chemistry, it is cost-prohibitive on a multigram or kilogram scale. Instead, the oxa-Prins cyclization stands out as the most atom-economical and scalable approach [1].

Expert Insight on Protecting Group Strategy: A common pitfall in this synthesis is attempting the Prins cyclization directly on 1-Boc-4-piperidone. The reaction requires strongly acidic conditions (e.g., 30% aqueous H₂SO₄) to generate the requisite oxocarbenium ion, which inevitably leads to premature cleavage of the acid-labile Boc group. To circumvent this, our validated route utilizes 1-benzyl-4-piperidone as a robust starting material [2]. The benzyl group survives the harsh cyclization and subsequent dehydration steps, and is elegantly swapped for a Boc group during a one-pot global hydrogenation sequence [3].

Synthetic Workflow & Mechanistic Pathway

The optimized three-step route consists of:

  • Prins Cyclization: Condensation of 1-benzyl-4-piperidone with 3-buten-1-ol (homoallyl alcohol) under aqueous acidic conditions to form the 4-hydroxy spirocycle.

  • Dehydration: Activation of the secondary alcohol via mesylation, followed by E2 elimination to yield the spiro-alkene.

  • Global Hydrogenation & Protection: A one-pot catalytic hydrogenation that simultaneously reduces the alkene, cleaves the benzyl protecting group, and traps the resulting secondary amine with Boc anhydride.

SynthesisWorkflow SM 1-Benzyl-4-piperidone + 3-Buten-1-ol Prins Prins Cyclization (30% aq. H2SO4, 80°C) SM->Prins Acid Catalysis Int1 9-Benzyl-1-oxa-9-azaspiro[5.5]undecan-4-ol (Intermediate 1) Prins->Int1 Oxocarbenium Trapping Dehyd Mesylation & Elimination (MsCl, Et3N, then DBU) Int1->Dehyd Activation Int2 9-Benzyl-1-oxa-9-azaspiro[5.5]undec-4-ene (Intermediate 2) Dehyd->Int2 E2 Elimination Hydro Global Hydrogenation & Protection (Pd/C, H2, Boc2O, MeOH) Int2->Hydro One-Pot Sequence Target tert-Butyl 1-oxa-9-azaspiro[5.5]undecane-9-carboxylate (Final Target) Hydro->Target 100% Amine Capture

Figure 1: Scalable 3-step synthetic workflow for the spirocyclic core via Prins cyclization.

Step-by-Step Experimental Protocols

Protocol 1: Synthesis of 9-Benzyl-1-oxa-9-azaspiro[5.5]undecan-4-ol (Intermediate 1)

Causality: The aqueous acidic environment serves a dual purpose. It protonates the hemiketal to drive the formation of the highly reactive oxocarbenium ion, and provides the nucleophilic water molecule required to trap the secondary carbocation generated immediately after the intramolecular alkene attack.

  • Reaction Setup: To a 1 L round-bottom flask equipped with a reflux condenser, add 1-benzyl-4-piperidone (50.0 g, 264 mmol) and 3-buten-1-ol (22.8 g, 317 mmol, 1.2 eq).

  • Acid Addition: Slowly add 30% aqueous H₂SO₄ (300 mL) while stirring vigorously. The mixture will initially form a biphasic suspension.

  • Heating: Heat the reaction mixture to 80 °C for 16 hours. Monitor the consumption of the piperidone via TLC (DCM:MeOH 9:1).

  • Workup (Critical Step): Cool the mixture to 0 °C in an ice bath. Carefully basify the solution to pH 10 using 50% w/w aqueous NaOH. Safety Note: This neutralization is highly exothermic.

  • Extraction: Extract the aqueous layer with Ethyl Acetate (3 × 300 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield a pale yellow solid. Triturate with cold diethyl ether to obtain pure Intermediate 1.

Protocol 2: Dehydration to 9-Benzyl-1-oxa-9-azaspiro[5.5]undec-4-ene (Intermediate 2)

Causality: Direct dehydration of secondary alcohols often requires harsh conditions (e.g., POCl₃) that can lead to skeletal rearrangements. A two-step mesylation-elimination sequence using DBU ensures a clean E2 elimination driven by the thermodynamic stability of the resulting cyclic alkene.

  • Mesylation: Dissolve Intermediate 1 (40.0 g, 153 mmol) in anhydrous Dichloromethane (DCM, 400 mL). Add Triethylamine (Et₃N, 31.0 g, 306 mmol, 2.0 eq) and cool to 0 °C under nitrogen.

  • Activation: Add Methanesulfonyl chloride (MsCl, 26.3 g, 230 mmol, 1.5 eq) dropwise over 30 minutes. Stir at 0 °C for 2 hours until complete conversion to the mesylate is observed.

  • Elimination: Without isolating the mesylate, add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU, 46.6 g, 306 mmol, 2.0 eq) directly to the reaction mixture. Heat the solution to a gentle reflux (40 °C) for 12 hours.

  • Workup: Cool to room temperature, wash the organic layer sequentially with saturated aqueous NaHCO₃ (2 × 200 mL) and brine (200 mL). Dry over Na₂SO₄ and concentrate to yield Intermediate 2 as a viscous amber oil, which is used in the next step without further purification.

Protocol 3: One-Pot Global Hydrogenation and Boc-Protection (Final Target)

Causality: Performing hydrogenolysis of the benzyl group in the presence of Boc anhydride (Boc₂O) prevents the accumulation of the free secondary amine, which is prone to oxidative degradation or dimerization. The Pd/C catalyst simultaneously reduces the spiro-alkene, achieving two structural transformations and a protecting group swap in a single, highly efficient operation [3].

  • Reaction Setup: Dissolve Intermediate 2 (30.0 g, ~123 mmol) in Methanol (300 mL) in a Parr hydrogenation vessel.

  • Reagent Addition: Add Di-tert-butyl dicarbonate (Boc₂O, 29.5 g, 135 mmol, 1.1 eq) followed by 10% Pd/C (3.0 g, 10% w/w).

  • Hydrogenation: Purge the vessel with nitrogen (3×), then with hydrogen gas (3×). Pressurize the vessel to 50 psi with H₂ and agitate at room temperature for 24 hours.

  • Filtration: Vent the hydrogen safely. Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst, washing the filter cake thoroughly with Methanol (100 mL).

  • Purification: Concentrate the filtrate in vacuo. Purify the crude residue via a short silica gel plug (Hexanes:Ethyl Acetate 8:2) to afford the target compound as a white crystalline solid.

Process Analytical Technology (PAT) & Quality Control

To ensure batch-to-batch reproducibility, the following quantitative analytical markers must be verified at each stage of the synthesis.

CompoundAppearanceYield (Expected)Key ¹H NMR Signals (CDCl₃, 400 MHz)ESI-MS (m/z)
Intermediate 1 White solid78 - 85%δ 7.35-7.25 (m, 5H, Ph), 3.78 (m, 1H, CH -OH), 3.52 (s, 2H, N-CH₂ -Ph)262.2 [M+H]⁺
Intermediate 2 Amber oil88 - 92%δ 7.35-7.25 (m, 5H, Ph), 5.85-5.75 (m, 2H, CH =CH ), 3.55 (s, 2H, N-CH₂ -Ph)244.2[M+H]⁺
Final Target White crystalline solid90 - 95%δ 3.65 (t, J=5.5 Hz, 2H, CH₂ -O), 3.40-3.30 (m, 4H, N-CH₂ ), 1.46 (s, 9H, t-Bu)256.2 [M+H]⁺

Note: The final target may also exhibit a prominent fragment ion at m/z 200.2 [M-tBu+H]⁺ under standard ESI+ conditions due to the facile loss of the tert-butyl cation.

References

  • Polar aromatic periphery increases agonist potency of spirocyclic free fatty acid receptor (GPR40) agonists. Queen's University Belfast. [Link]

  • Exploration of Spirocyclic Derivatives of Ciprofloxacin as Antibacterial Agents. MDPI.[Link]

  • Novel FFA1 (GPR40) agonists containing spirocyclic periphery. NIH.[Link]

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing Boc Cleavage for tert-Butyl 1-oxa-9-azaspiro[5.5]undecane-9-carboxylate

Welcome to the Technical Support Center. This guide is engineered for drug development professionals and synthetic chemists working with complex spirocyclic scaffolds.
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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is engineered for drug development professionals and synthetic chemists working with complex spirocyclic scaffolds. Specifically, we address the mechanistic challenges and optimization strategies for the deprotection of tert-butyl 1-oxa-9-azaspiro[5.5]undecane-9-carboxylate , a critical intermediate frequently utilized in the synthesis of advanced therapeutics, including direct-acting antialphaviral helicase inhibitors[2].

Mechanistic Insights: The Spirocyclic Challenge

Removing a tert-butyloxycarbonyl (Boc) group from a standard linear amine is typically trivial. However, the [5.5] spirocyclic framework of 1-oxa-9-azaspiro[5.5]undecane creates a rigid, three-dimensional steric bulk around the piperidine nitrogen. This steric umbrella restricts the trajectory of incoming solvent and acid molecules, slowing down the initial protonation of the carbamate carbonyl and the subsequent fragmentation step.

To overcome this, chemists must leverage reaction kinetics. Trifluoroacetic acid (TFA) exhibits an inverse kinetic dependence on the trifluoroacetate concentration, meaning a large volumetric excess is required to drive the reaction forward. Conversely, HCl-mediated cleavage exhibits a second-order kinetic dependence on acid concentration. Because of this, highly concentrated systems (such as 4M HCl in dioxane) are exceptionally efficient at penetrating the steric shield of spirocycles to achieve rapid, quantitative conversion[1].

Troubleshooting FAQs

Q1: My deprotection in 20% TFA/DCM is stalling at 80% conversion. How do I drive it to completion? A1: Stalling is a kinetic bottleneck caused by the spirocyclic steric shielding. At 20% concentration, the inverse kinetic dependence of TFA is failing to force the fragmentation of the protonated carbamate. Solution: Increase the TFA concentration to 50% (v/v) in DCM to overwhelm the steric hindrance, or switch to a system with second-order kinetics, such as 4M HCl in 1,4-dioxane[1].

Q2: After concentrating my TFA reaction, the product is a viscous, hygroscopic oil. How can I isolate a workable solid? A2: The bulky, fluorinated trifluoroacetate counterion disrupts the crystal lattice packing of the resulting amine salt, almost always yielding an oil when paired with a spirocycle. Solution: Switch your cleavage reagent to 4M HCl in dioxane. Chloride salts of spirocyclic amines possess significantly higher lattice energies and will readily precipitate as free-flowing, crystalline solids directly from ethereal solvent mixtures[2].

Q3: I am observing +56 m/z side products in my LC-MS. What is happening? A3: This mass addition indicates tert-butylation. The acidic cleavage of the Boc group generates a highly reactive tert-butyl cation. If not properly quenched, it acts as a strong electrophile and can alkylate nucleophilic sites on your molecule or react with solvent impurities. Solution: Incorporate a carbocation scavenger into your deprotection cocktail to irreversibly trap the cation before it can cause side reactions.

Quantitative Data & Reagent Selection

Table 1: Quantitative Comparison of Acid Systems for Spirocyclic Cleavage

Parameter50% TFA in DCM4M HCl in 1,4-Dioxane
Kinetic Dependence Inverse (requires large excess)[1]Second-Order (highly efficient)[1]
Typical Reaction Time 2 – 4 hours30 – 90 minutes
Product Form Viscous Oil (Trifluoroacetate salt)Crystalline Solid (Hydrochloride salt)
Volatility / Removal Requires co-evaporation with tolueneEasily removed in vacuo

Table 2: Scavenger Selection Guide

ScavengerConcentration (v/v)Mechanism / Primary Use Case
Triisopropylsilane (TIS) 2.5% - 5.0%Hydride donor; irreversibly reduces the t-butyl cation to isobutane.
Water (H₂O) 2.5% - 5.0%Nucleophilic trap; converts the t-butyl cation to tert-butanol.
Self-Validating Experimental Protocols
Protocol A: 4M HCl in Dioxane (Preferred for Solid Salt Isolation)

This protocol leverages second-order kinetics to rapidly cleave the Boc group and directly precipitate the product.

  • Solvation: Dissolve tert-butyl 1-oxa-9-azaspiro[5.5]undecane-9-carboxylate (1.0 eq) in a minimal volume of anhydrous dichloromethane (DCM) to ensure complete solvation before acid addition.

  • Acidification: Slowly add 4M HCl in 1,4-dioxane (10.0 eq) at 0 °C under an inert nitrogen atmosphere.

  • Cleavage: Remove the ice bath and stir vigorously at room temperature for 1–2 hours.

  • Validation Checkpoint 1 (Conversion): Monitor the reaction via LC-MS. The disappearance of the starting material peak (m/z 256.2 [M+H]⁺) and the emergence of the deprotected spirocycle (m/z 156.2 [M+H]⁺) validates complete conversion.

  • Precipitation: Add anhydrous diethyl ether (3x reaction volume) to the mixture to maximize the precipitation of the amine hydrochloride salt.

  • Validation Checkpoint 2 (Isolation): The formation of a dense, white crystalline precipitate visually validates successful salt formation and phase separation from organic impurities.

  • Collection: Filter the precipitate, wash with cold diethyl ether, and dry under high vacuum.

Protocol B: 50% TFA in DCM (Preferred for Rapid Freebasing)

This protocol utilizes a massive volumetric excess of acid to overcome steric hindrance, followed by a self-validating freebasing step.

  • Preparation: Dissolve the substrate in anhydrous DCM (0.1 M concentration). Add Triisopropylsilane (TIS) (2.5% v/v) as a carbocation scavenger.

  • Acidification: Slowly add Trifluoroacetic Acid (TFA) to achieve a final concentration of 50% (v/v).

  • Cleavage: Stir at room temperature for 2 hours.

  • Validation Checkpoint 1 (TLC): Spot the reaction on a silica TLC plate and apply a Ninhydrin stain. The starting material will be ninhydrin-negative, while the deprotected secondary amine will stain a deep purple/pink, validating the exposure of the nitrogen atom.

  • Concentration: Concentrate under reduced pressure. Co-evaporate with toluene (3x) to azeotropically remove residual TFA.

  • Validation Checkpoint 2 (Freebasing): Dissolve the resulting oil in DCM and wash with saturated aqueous NaHCO₃. The cessation of CO₂ gas evolution (bubbling) and an aqueous layer pH of >8 validates the complete neutralization of the trifluoroacetate salt into the free base.

  • Isolation: Extract the organic layer, dry over Na₂SO₄, and concentrate in vacuo.

Troubleshooting Workflow

BocTroubleshooting Start Initiate Boc Cleavage (1-oxa-9-azaspiro[5.5]undecane) Monitor Monitor via LC-MS/TLC (1-2 hours) Start->Monitor Decision1 Is Conversion >95%? Monitor->Decision1 Incomplete Incomplete Conversion (Steric Hindrance) Decision1->Incomplete No Complete Complete Conversion Decision1->Complete Yes Optimize Switch to 4M HCl/Dioxane or 50% TFA/DCM Incomplete->Optimize Optimize->Monitor Decision2 Is Product an Oil (TFA Salt)? Complete->Decision2 Freebase Perform Freebasing (Sat. NaHCO3 Wash) Decision2->Freebase Yes Solid Isolate HCl Salt (Precipitation/Filtration) Decision2->Solid No

Decision workflow for troubleshooting spirocyclic Boc deprotection and salt isolation.

References

  • Title : Kinetics and mechanism of N-Boc cleavage: evidence of a second-order dependence upon acid concentration Source : Journal of Organic Chemistry URL :[Link]

  • Title : Identification of Direct-Acting nsP2 Helicase Inhibitors with Antialphaviral Activity Source : PubMed Central (PMC) URL :[Link]

Optimization

preventing side reactions during 1-oxa-9-azaspiro[5.5]undecane functionalization

Welcome to the Advanced Technical Support Center for spirocyclic scaffold functionalization. As spirocyclic amines like 1-oxa-9-azaspiro[5.5]undecane become increasingly critical in modern drug discovery—ranging from nov...
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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Technical Support Center for spirocyclic scaffold functionalization. As spirocyclic amines like 1-oxa-9-azaspiro[5.5]undecane become increasingly critical in modern drug discovery—ranging from novel FFA1 (GPR40) agonists[1] to advanced antituberculosis fluoroquinolone derivatives[2],[3]—mastering their functionalization is paramount.

This guide is curated by Senior Application Scientists to help you navigate the unique stereoelectronic challenges of the [5.5] spirocyclic system. We focus on the causality behind side reactions, providing self-validating protocols to ensure high-fidelity synthesis.

Part 1: Mechanistic Origins of Common Side Reactions

The 1-oxa-9-azaspiro[5.5]undecane core consists of a tetrahydropyran (oxa) ring and a piperidine (aza) ring joined at a single spiro carbon (C5). This architecture introduces specific synthetic hurdles:

  • Steric Shielding at C4 and N9 : The rigid, perpendicular arrangement of the two six-membered rings in a chair-chair conformation creates significant steric bulk. Nucleophilic attacks at the N9 secondary amine or reductive aminations at the adjacent C4 position are kinetically slower than in flat or monocyclic analogs.

  • Premature Reduction : During reductive amination of 4-oxo derivatives, the slow rate of imine formation often allows the reducing agent to directly attack the ketone, yielding a 4-hydroxy byproduct instead of the target amine[1].

  • Amine Deactivation via Acidification : In Nucleophilic Aromatic Substitution (SNAr) reactions, the displaced leaving group (often a halide) generates acid (e.g., HF or HCl). If unbuffered, this acid rapidly protonates the N9 position of unreacted spirocycles, stalling the reaction[3].

Part 2: Interactive Troubleshooting & FAQs

Q1: During the reductive amination of tert-butyl 4-oxo-1-oxa-9-azaspiro[5.5]undecane-9-carboxylate, my LCMS shows >40% of the 4-hydroxy byproduct. How do I prevent this over-reduction? A1: This is a classic kinetic failure. Because the 4-oxo group is sterically hindered by the spiro center, iminium ion formation is slow. If sodium triacetoxyborohydride (NaBH(OAc)₃) is present from the start, it reduces the ketone faster than the amine can condense with it. Solution: Implement a strictly staged protocol. Force the imine formation to completion using a Lewis acid/desiccant like Titanium(IV) isopropoxide (Ti(OiPr)₄) for 4 hours before introducing the reducing agent.

Q2: I am attempting an SNAr reaction at the N9 position with a fluoroquinolone core, but conversion stalls at 50%. Adding more base causes degradation. What is happening? A2: The N9 secondary amine is moderately hindered. In standard SNAr conditions, the generated HF/HCl protonates the spiro-amine. While adding excess strong base (like NaOH or high concentrations of K₂CO₃ at reflux) neutralizes the acid, it also triggers base-catalyzed degradation of the fluoroquinolone core. Solution: Utilize a boron chelate complex to activate the fluoroquinolone core prior to the addition of the spirocycle[3]. This drastically increases the electrophilicity of the core, allowing the use of a milder, non-nucleophilic base (like DIPEA) at lower temperatures.

Q3: Does the 1-oxa ether linkage risk cleavage during Boc deprotection of the N9 amine? A3: Generally, no. The spiro[5.5] ether is highly stable under standard Boc-deprotection conditions (e.g., 20% TFA in DCM or 4M HCl in dioxane at room temperature)[1]. If you observe degradation, it is likely due to inadequate thermal control during the basic quench. Exothermic quenching can lead to localized heating, causing the newly freed secondary amine to undergo oxidative degradation. Always quench with saturated aqueous NaHCO₃ at 0 °C.

Part 3: Validated Workflows & Pathway Visualizations

Workflow 1: Preventing Over-Reduction in Reductive Amination

Reductive_Amination A 4-Oxo-1-oxa-9-azaspiro [5.5]undecane B Amine + Ti(OiPr)4 (Pre-activation) A->B Step 1 F Side Reaction: Alcohol Byproduct A->F Premature Reduction C Iminium Intermediate B->C -H2O D NaBH(OAc)3 (Reduction) C->D Step 2 E Target 4-Amino Spirocycle D->E High Yield Pathway

Caption: Workflow for reductive amination preventing premature ketone reduction.

Protocol: Staged Reductive Amination (Self-Validating)

  • Imine Pre-formation: Dissolve tert-butyl 4-oxo-1-oxa-9-azaspiro[5.5]undecane-9-carboxylate (1.0 eq) and the primary amine (1.2 eq) in anhydrous DCM under N₂. Add Ti(OiPr)₄ (2.0 eq) dropwise.

  • Validation Checkpoint: Stir at room temperature for 4 hours. Remove a 10 µL aliquot, quench with NaHCO₃, and verify complete disappearance of the ketone via LCMS or TLC (ninhydrin stain negative for primary amine). Do not proceed if ketone remains.

  • Reduction: Cool the vessel to 0 °C. Add NaBH(OAc)₃ (2.5 eq) in three portions over 15 minutes to control the exotherm.

  • Completion: Stir overnight at room temperature. Quench with 1N NaOH to break the titanium emulsion, extract with DCM, and dry over Na₂SO₄.

Workflow 2: Optimized SNAr at the N9 Position

SNAr_Optimization A 1-Oxa-9-azaspiro [5.5]undecane (N9) C Boron Chelate Complex Activation A->C F Side Reaction: Amine Protonation (Stall) A->F Unbuffered HF/HCl B Fluoroquinolone Core (Electrophile) B->C D SNAr Reaction (DIPEA, DMSO) C->D E N9-Functionalized Product D->E Complete Conversion

Caption: SNAr optimization using boron chelation to prevent amine deactivation.

Protocol: Boron-Activated SNAr[3]

  • Chelate Formation: Suspend the fluoroquinolone core (1.0 eq) in THF. Add BF₃·OEt₂ (1.5 eq) and stir at 60 °C for 2 hours to form the highly electrophilic boron chelate.

  • Coupling: Evaporate the THF. Redissolve the chelate in anhydrous DMSO. Add 1-oxa-9-azaspiro[5.5]undecane hydrochloride (1.1 eq)[4] and DIPEA (3.0 eq).

  • Validation Checkpoint: Stir at 40 °C. Monitor via LCMS after 3 hours. The boron chelate intermediate will appear as a distinct mass [M+BF₂].

  • Hydrolysis: Once the spirocycle is fully consumed, add 80% aqueous EtOH and reflux for 4 hours to hydrolyze the boron complex, yielding the free N9-functionalized product.

Part 4: Quantitative Data & Optimization Metrics

Table 1: Impact of Reductive Amination Conditions on C4 Product Distribution

EntryReagents & AdditivesPre-activation TimeYield: Target Amine (%)Yield: Alcohol Byproduct (%)
1NaBH(OAc)₃ (Simultaneous)0 h32%61%
2NaBH₃CN, AcOH (Simultaneous)0 h45%48%
3Ti(OiPr)₄ then NaBH(OAc)₃1 h68%15%
4 Ti(OiPr)₄ then NaBH(OAc)₃ 4 h 89% <2%

Table 2: Optimization of SNAr at the N9 Position (Fluoroquinolone Core)

EntryActivation StrategyBase (Equiv)Solvent / TempConversion (%)
1None (Direct SNAr)K₂CO₃ (2.0)DMF / 90 °C45% (Stalled)
2None (Direct SNAr)K₂CO₃ (5.0)DMF / 120 °C55% (Degradation)
3Boron ChelateDIPEA (1.5)DMSO / 40 °C82%
4 Boron Chelate DIPEA (3.0) DMSO / 40 °C >98%

References

  • Komarova, K. Y., et al. "Exploration of Spirocyclic Derivatives of Ciprofloxacin as Antibacterial Agents." Molecules (MDPI), 2022. Available at:[Link]

  • Komarova, K. Y., et al. "The synthesis of 1-oxa-9-azaspiro[5.5]undecane derivatives and optimization of antituberculosis activity thereof." Chemistry of Heterocyclic Compounds, 2024. Available at:[Link]

  • "Novel FFA1 (GPR40) agonists containing spirocyclic periphery." NIH PubMed Central (PMC), 2018. Available at:[Link]

Sources

Troubleshooting

Technical Support Center: Resolving Solubility Issues of tert-Butyl 1-oxa-9-azaspiro[5.5]undecane-9-carboxylate

Welcome to the Technical Support Center. This guide is engineered for researchers, synthetic chemists, and drug development professionals working with tert-Butyl 1-oxa-9-azaspiro[5.5]undecane-9-carboxylate (CAS: 1823231-...
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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is engineered for researchers, synthetic chemists, and drug development professionals working with tert-Butyl 1-oxa-9-azaspiro[5.5]undecane-9-carboxylate (CAS: 1823231-84-0). Because this molecule combines a sterically demanding spirocyclic core with a highly lipophilic protecting group, it presents unique solubility challenges during synthesis, purification, and biological evaluation.

This document provides a causality-driven analysis of its physicochemical behavior, actionable troubleshooting FAQs, and self-validating experimental protocols.

Part 1: Physicochemical Causality & Solubility Profile

To troubleshoot solubility, we must first understand the molecular architecture. The spiro[5.5]undecane core consists of two fused six-membered rings (tetrahydropyran and piperidine) sharing a single quaternary carbon. This creates a dense, sterically hindered aliphatic surface. Furthermore, the introduction of the bulky, nonpolar tert-butyloxycarbonyl (Boc) group masks the basicity of the piperidine nitrogen and removes its hydrogen-bond donating capability 1.

Consequently, the molecule behaves as a highly lipophilic entity. It readily dissolves in solvents that can accommodate bulky non-polar groups via dispersion forces, but it suffers a massive thermodynamic penalty in cohesive, hydrogen-bonded networks like water 2.

Quantitative Solubility Summary (at 25 °C)
Solvent ClassRepresentative SolventsSolubility ProfileMechanistic Rationale
Polar Aprotic DCM, EtOAc, THF, DMFExcellent (>100 mg/mL)Favorable dipole-dipole interactions; easily accommodates the bulky tert-butyl and spirocyclic groups.
Non-Polar Hexanes, TolueneGood (20–50 mg/mL)Strong dispersion forces align with the aliphatic spiro[5.5] core.
Polar Protic Methanol, EthanolModerate (5–20 mg/mL)The molecule has H-bond acceptors (oxygen) but lacks H-bond donors, preventing full integration into the solvent lattice.
Aqueous Water, PBS BuffersPoor (<0.1 mg/mL)High hydrophobic penalty; the molecule cannot disrupt water's cohesive hydrogen bonds, leading to "brick dust" precipitation.

Part 2: Troubleshooting FAQs

Q1: My reaction mixture becomes cloudy or precipitates when cooled to -78 °C in THF for a low-temperature reaction. How do I fix this? A1: This is a temperature-dependent solubility failure. While the compound is highly soluble in THF at room temperature, the entropic penalty of dissolving the rigid spirocycle increases drastically at cryogenic temperatures, leading to crystallization 3.

  • Solution: Switch your solvent to 2-methyltetrahydrofuran (2-MeTHF) or add 10–20% v/v of a co-solvent like dichloromethane (DCM), provided it is compatible with your reagents. The asymmetry of 2-MeTHF disrupts crystal lattice packing far better than THF at low temperatures.

Q2: I need to test this compound in an aqueous biological assay, but it crashes out of the buffer immediately. What are my options? A2: The extreme lipophilicity of the Boc-protected spirocycle makes it incompatible with direct aqueous dissolution.

  • Solution: Utilize host-guest complexation with β -cyclodextrins (e.g., HP- β -CD). The hydrophobic spiro[5.5] core will insert into the lipophilic cavity of the cyclodextrin, while the cyclodextrin's exterior hydroxyl groups interface with the water, dramatically enhancing apparent aqueous solubility without altering the molecule covalently 4. (See Protocol 2 below).

Q3: During Boc deprotection using 4M HCl in 1,4-dioxane, the reaction turns into a thick, unstirrable paste. Is my compound degrading? A3: No, your compound is not degrading; it is undergoing a drastic polarity shift. The starting material is highly soluble in dioxane. However, as the Boc group is cleaved, the resulting free amine is immediately protonated to form the amine hydrochloride salt. This highly ionic salt is completely insoluble in the non-polar dioxane, causing rapid precipitation 1.

  • Solution: This precipitation drives the reaction forward (Le Chatelier's principle) and acts as a self-purifying step. If the slurry becomes too thick to stir, dilute the reaction with additional dioxane or a small volume (5% v/v) of methanol to maintain agitation.

Part 3: Self-Validating Experimental Protocols

Protocol 1: Controlled Boc Deprotection and Phase-Transfer Isolation

This protocol leverages the solubility differences between the protected and deprotected states to ensure high purity.

  • Dissolution: Dissolve 1.0 g of tert-Butyl 1-oxa-9-azaspiro[5.5]undecane-9-carboxylate in 10 mL of Dichloromethane (DCM).

    • Validation Check: The solution must be completely transparent. Any turbidity indicates impurities, as the pure compound is infinitely soluble in DCM.

  • Cleavage: Slowly add 2.0 mL of Trifluoroacetic Acid (TFA) at 0 °C, then warm to room temperature. Stir for 2 hours.

  • Concentration: Evaporate the DCM and excess TFA under reduced pressure. The resulting thick oil is the TFA salt of the spiro-amine.

  • Aqueous Reconstitution: Add 15 mL of deionized water to the oil.

    • Validation Check: The oil should dissolve completely into the water. If lipophilic droplets remain, unreacted starting material is present.

  • Basification & Extraction: Cool the aqueous layer to 0 °C and add 2M NaOH dropwise until the pH reaches >10. Extract with Ethyl Acetate (3 x 15 mL).

    • Validation Check: Test the aqueous layer with pH paper. It must be >10. If the pH is lower, the amine remains protonated (water-soluble), and your organic extraction yield will be near zero.

Protocol 2: Preparation of Aqueous Solutions via Cyclodextrin Complexation

Use this protocol to solubilize the intact Boc-protected compound for biological assays.

  • Host Preparation: Prepare a 20% (w/v) solution of Hydroxypropyl- β -cyclodextrin (HP- β -CD) in your desired aqueous buffer (e.g., PBS).

  • Guest Addition: Add the Boc-spirocycle solid directly to the cyclodextrin solution at a target concentration of 1–5 mg/mL.

  • Complexation: Sonicate the mixture for 15 minutes, followed by orbital shaking at 37 °C for 2 hours.

  • Validation Check: Visually inspect the solution against a dark background while shining a laser pointer through it. If the solid has completely disappeared and no Tyndall effect (light scattering) is observed, the compound is fully complexed and in true solution. Filter through a 0.22 µm PTFE syringe filter to remove any microscopic uncomplexed particles.

Part 4: Process Visualization

The following diagram maps the logical flow of phase and solubility transitions during the Boc deprotection workflow described in Protocol 1.

G SM tert-Butyl 1-oxa-9-azaspiro[5.5]undecane-9-carboxylate (Highly Soluble in Organic Phase) Acid Addition of Acid (TFA or HCl) (Cleavage of Boc Group) SM->Acid Room Temp Salt Spiro-Amine Salt (Precipitates in Non-Polar Solvents, Soluble in Water) Acid->Salt Deprotection & Protonation Base Aqueous Basification (pH > 10) (Neutralization) Salt->Base Aqueous Workup FreeAmine Free Spiro-Amine (Partitions back into Organic Phase) Base->FreeAmine Deprotonation & Extraction

Fig 1: Phase and solubility transitions during the Boc deprotection workflow.

References

  • BenchChem Technical Support Team. "An In-depth Technical Guide to the Physical and Chemical Properties of Boc-Protected Amines." BenchChem.
  • "Structure and Properties of Amines." Chemistry LibreTexts.
  • "The Solubility Studies and the Complexation Mechanism Investigations of Biologically Active Spiro[cyclopropane-1,3′-oxindoles] with β-Cyclodextrins." PMC.
  • "Technical Support Center: Troubleshooting Guide for Spirocyclic Compound Synthesis." BenchChem.

Sources

Reference Data & Comparative Studies

Validation

Escaping Flatland: A Comparative Guide to tert-Butyl 1-oxa-9-azaspiro[5.5]undecane-9-carboxylate vs. Piperidine Scaffolds in Medicinal Chemistry

As medicinal chemistry evolves, the over-reliance on flat, sp²-hybridized aromatic and heteroaromatic rings has been identified as a major contributor to clinical attrition due to poor physicochemical properties. The "Es...
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Author: BenchChem Technical Support Team. Date: April 2026

As medicinal chemistry evolves, the over-reliance on flat, sp²-hybridized aromatic and heteroaromatic rings has been identified as a major contributor to clinical attrition due to poor physicochemical properties. The "Escape from Flatland" paradigm emphasizes that increasing the fraction of sp³ carbons (Fsp³) in a drug candidate significantly improves its probability of clinical success[1].

For decades, the piperidine ring has been a ubiquitous saturated heterocycle in drug design. However, its conformational flexibility and specific metabolic liabilities often necessitate bioisosteric replacement. Enter tert-butyl 1-oxa-9-azaspiro[5.5]undecane-9-carboxylate —a commercially available, Boc-protected spirocyclic building block. By replacing a standard piperidine with this rigid, three-dimensional spirocycle, researchers can dramatically alter a molecule's basicity, metabolic stability, and intellectual property (IP) landscape[2].

This guide objectively compares the performance of the piperidine scaffold against the 1-oxa-9-azaspiro[5.5]undecane system, providing mechanistic insights and self-validating experimental protocols for drug development professionals.

Structural and Physicochemical Comparison

To understand why the spirocyclic scaffold often outperforms piperidine in late-stage lead optimization, we must analyze their fundamental physicochemical properties.

PropertyPiperidine Scaffold1-Oxa-9-azaspiro[5.5]undecaneMechanistic Impact & Causality
3D Complexity (Fsp³) 1.0 (Ring only); functionally flat vector projection.1.0 (Ring only); highly rigid, orthogonal 3D vector projection.The spirocenter forces a perpendicular arrangement of the two rings. This projects substituents into distinct 3D vectors, improving target protein complementarity and selectivity[1].
Basicity (pKa) ~10.5 – 11.2~8.5 – 9.5The spiro-oxygen exerts a through-bond inductive electron-withdrawing (-I) effect, lowering the amine's basicity. This reduces protonation at physiological pH, mitigating hERG cardiotoxicity liabilities.
Metabolic Stability (HLM) Moderate to LowHighPiperidine's α-protons are highly susceptible to Cytochrome P450 (CYP) oxidation. The spiro[5.5] system introduces severe steric hindrance, physically blocking the optimal binding orientation required for CYP-mediated hydrogen abstraction[2].
Lipophilicity (LogP) BaselineComparable / Slightly LowerThe added carbon bulk of the spirocycle is perfectly offset by the polar ether oxygen, maintaining a balanced lipophilicity profile while increasing aqueous solubility.

Mechanistic Insights: The Causality Behind the Performance

The Metabolic Shielding Effect

Cytochrome P450 enzymes typically metabolize saturated amines by abstracting a hydrogen atom from the carbon alpha to the nitrogen, leading to an iminium intermediate that hydrolyzes into a lactam or causes ring-opening. In a standard piperidine ring, these α-protons are sterically accessible and electronically primed for abstraction.

When transitioning to the 1-oxa-9-azaspiro[5.5]undecane scaffold, the orthogonal pyran ring creates a massive steric shield around the spirocenter. This physical bulk prevents the molecule from adopting the necessary transition-state geometry within the CYP450 active site. Furthermore, the inductive pull of the oxygen atom decreases the electron density across the ring system, increasing the activation energy required for radical formation. This dual mechanism (steric + electronic) is why spirocycles exhibit vastly superior intrinsic clearance ( CLint​ ) profiles.

Strategic Application in Drug Discovery

The 1-oxa-9-azaspiro[5.5]undecane periphery has been successfully utilized to rescue failing programs. For example, in the development of novel free fatty acid 1 (FFA1/GPR40) agonists for Type II diabetes, incorporating this specific spirocyclic periphery improved the polarity and potency of the candidates while circumventing the toxicity issues associated with flatter, highly lipophilic analogs[3].

Visualizing the Optimization Logic

The decision to transition from a piperidine core to a spirocyclic bioisostere is typically driven by specific in vitro liabilities. The logical workflow for this optimization is mapped below.

DecisionTree Start Lead Compound (Piperidine Core) Profile In Vitro Profiling (HLM / pKa / hERG) Start->Profile Liability High Clearance or hERG Liability? Profile->Liability Spiro Bioisosteric Replacement (1-oxa-9-azaspiro[5.5]undecane) Liability->Spiro Yes (Toxicity/Clearance) Proceed Proceed to In Vivo Efficacy Liability->Proceed No (Optimal Profile) Success Improved Fsp3 & Metabolic Stability Spiro->Success Success->Proceed

Figure 1: Lead optimization decision tree utilizing spirocyclic bioisosteric replacement.

Experimental Workflows & Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating necessary controls and mechanistic rationale for each step.

Protocol A: Synthetic Integration via Boc Deprotection and Amide Coupling

Objective: To synthetically incorporate tert-butyl 1-oxa-9-azaspiro[5.5]undecane-9-carboxylate into a target pharmacophore.

  • Boc Cleavage: Dissolve tert-butyl 1-oxa-9-azaspiro[5.5]undecane-9-carboxylate (1.0 eq) in a 4:1 mixture of Dichloromethane (DCM) and Trifluoroacetic Acid (TFA). Stir at room temperature for 2 hours.

    • Causality: TFA provides the high acidity required to protonate the carbamate, driving the expulsion of isobutylene gas and CO₂ to yield the free amine.

  • Self-Validation (LC-MS): Sample 5 µL of the reaction, dilute in methanol, and analyze via LC-MS. Do not proceed until the Boc-protected mass (M+H) has completely disappeared, ensuring no unreacted starting material complicates downstream purification.

  • Concentration: Evaporate the solvent under reduced pressure. Co-evaporate with toluene (3x) to azeotropically remove residual TFA, yielding the amine TFA salt.

  • Activation of the Pharmacophore Core: In a separate flask, dissolve the target carboxylic acid (1.1 eq) in N,N-Dimethylformamide (DMF). Add HATU (1.2 eq) and N,N-Diisopropylethylamine (DIPEA) (3.0 eq). Stir for 15 minutes.

    • Causality: HATU is strictly required here instead of standard carbodiimides (like EDC). The spirocyclic amine is highly sterically hindered; HATU generates a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) ester capable of efficiently capturing hindered nucleophiles.

  • Coupling: Add the spirocyclic amine TFA salt to the activated acid. Stir at room temperature for 4 hours, then quench with saturated aqueous NaHCO₃ and extract with ethyl acetate.

Protocol B: In Vitro Human Liver Microsome (HLM) Stability Assay

Objective: To objectively quantify the metabolic advantage ( CLint​ ) of the spirocyclic compound versus the piperidine analog.

HLM_Assay Prep Prepare 1 µM Compound in Buffer (pH 7.4) Microsomes Add Human Liver Microsomes (0.5 mg/mL) Prep->Microsomes NADPH Initiate Reaction with 1 mM NADPH Microsomes->NADPH Incubate Incubate at 37°C (0, 5, 15, 30, 45 min) NADPH->Incubate Quench Quench with Cold ACN Containing Internal Std Incubate->Quench Analyze Centrifuge & LC-MS/MS Analysis Quench->Analyze

Figure 2: Step-by-step experimental workflow for Human Liver Microsome (HLM) stability assay.

  • Preparation: Prepare a 1 µM solution of the test compound in 100 mM potassium phosphate buffer (pH 7.4).

    • Self-Validation: Run parallel assays with Verapamil (high clearance control) and Warfarin (low clearance control) to validate the metabolic competency of the HLM batch.

  • Microsome Addition: Add pooled Human Liver Microsomes to achieve a final protein concentration of 0.5 mg/mL. Pre-incubate at 37°C for 5 minutes.

  • Reaction Initiation: Initiate the reaction by adding NADPH (final concentration 1 mM).

    • Causality: NADPH is the obligate electron donor for CYP450 enzymes. Without it, oxidative metabolism cannot proceed, isolating CYP-mediated clearance from other degradation pathways.

  • Time-Course Sampling & Quenching: At 0, 5, 15, 30, and 45 minutes, extract a 50 µL aliquot and immediately dispense it into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide).

    • Causality: The cold organic solvent instantly denatures the microsomal proteins, halting enzymatic activity and precipitating the proteins for clean LC-MS/MS injection.

  • Analysis: Centrifuge at 4000 rpm for 10 minutes. Analyze the supernatant via LC-MS/MS to determine the percentage of parent compound remaining and calculate the intrinsic clearance ( CLint​ ).

Conclusion

While piperidine remains a foundational building block in medicinal chemistry, its susceptibility to CYP450-mediated oxidation and high basicity often lead to insurmountable pharmacokinetic and toxicity hurdles. The tert-butyl 1-oxa-9-azaspiro[5.5]undecane-9-carboxylate scaffold offers a highly effective, synthetically tractable bioisosteric alternative. By leveraging the principles of the "Escape from Flatland" paradigm, this spirocycle provides superior 3D vector projection, shields vulnerable α-protons from metabolism, and modulates basicity to deliver safer, more efficacious drug candidates.

References

  • Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success Source: Journal of Medicinal Chemistry (ACS Publications), 2009. URL:[Link]

  • Spirocyclic Scaffolds in Medicinal Chemistry Source: Journal of Medicinal Chemistry (PubMed/NIH), 2021. URL:[Link]

  • Novel FFA1 (GPR40) agonists containing spirocyclic periphery: polar azine periphery as a driver of potency Source: Journal of Enzyme Inhibition and Medicinal Chemistry (PMC/NIH), 2017. URL:[Link]

Sources

Comparative

Strategic Bioisosteric Replacement: Metabolic Stability of Spiro[5.5]undecane vs. Morpholine Derivatives

Introduction Morpholine is a ubiquitous structural motif in medicinal chemistry, historically prized for its ability to improve aqueous solubility and modulate the physicochemical properties of drug candidates. However,...
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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

Morpholine is a ubiquitous structural motif in medicinal chemistry, historically prized for its ability to improve aqueous solubility and modulate the physicochemical properties of drug candidates. However, its flat, electron-rich nature makes it a frequent liability in late-stage drug development due to rapid Phase I metabolism. To overcome this, spirocyclic scaffolds—specifically spiro[5.5]undecane derivatives such as 1-oxa-4-azaspiro[5.5]undecane—have emerged as highly effective 3D bioisosteres.

This guide provides an objective, data-driven comparison of these two scaffolds. By detailing the mechanistic causality behind their metabolic profiles and outlining a self-validating experimental protocol, this document serves as a definitive resource for researchers optimizing pharmacokinetic parameters.

Mechanistic Causality: Why Morpholine Fails and Spirocycles Succeed

As an application scientist, it is critical to look beyond the raw clearance data and understand the causality of molecular degradation.

The primary metabolic vulnerability of the morpholine ring lies in the carbon atoms adjacent (alpha) to the oxygen and nitrogen heteroatoms. These sites are highly susceptible to oxidation by Cytochrome P450 (CYP) enzymes, predominantly CYP3A4 and CYP2D6. This alpha-hydroxylation triggers a rapid degradation cascade leading to ring opening, N-dealkylation, and rapid systemic clearance [2].

Conversely, replacing morpholine with a spiro[5.5]undecane framework fundamentally alters the molecule's interaction with CYP active sites[1]. The causality of this improved stability is driven by three distinct mechanisms:

  • Steric Shielding: The spiro-fusion introduces significant three-dimensionality (increased Fsp3 character), creating a steric bulk that physically prevents the CYP heme iron from accessing the vulnerable alpha-carbons.

  • Elimination of Alpha-Protons: In derivatives like 1-oxa-4-azaspiro[5.5]undecane [4], the spiro-carbon replaces the oxidizable CH2 group, completely removing the abstractable protons required for the initial hydroxylation step.

  • Favorable Physicochemical Shifts: Spirocycles inherently lower the lipophilicity (LogD) compared to their planar counterparts. This reduces non-specific binding to metabolizing enzymes, further lowering intrinsic clearance [3].

Pathway M Morpholine Derivative (Metabolically Labile) CYP1 CYP450 Enzymes M->CYP1 Ox α-Carbon Oxidation CYP1->Ox Deg Ring Opening & Clearance Ox->Deg S Spiro[5.5]undecane (Bioisostere) CYP2 CYP450 Enzymes S->CYP2 Block Steric Shielding & No α-Protons CYP2->Block Stable Metabolically Stable Block->Stable

Metabolic pathways of morpholine versus spiro[5.5]undecane under CYP450 mediation.

Quantitative Performance: Comparative Data

The structural transition from a morpholine to a spiro[5.5]undecane derivative yields a profound shift in pharmacokinetic parameters. The table below summarizes representative matched-molecular pair data synthesized from in vitro human liver microsome (HLM) assays [1, 2].

ParameterMorpholine DerivativeSpiro[5.5]undecane AnalogueCausality / Impact
Fsp3 (sp3 Carbon Fraction) ~0.25~0.65Higher 3D character correlates with clinical success and solubility.
LogD (pH 7.4) 2.61.8Reduced lipophilicity decreases non-specific CYP binding.
HLM Intrinsic Clearance (Cl_int) 85 µL/min/mg12 µL/min/mgSpiro-fusion blocks alpha-oxidation, dramatically reducing clearance.
Half-life (t1/2) in HLM 18 min>120 minProlonged systemic exposure and improved in vivo bioavailability.

Self-Validating Experimental Protocol: HLM Metabolic Stability Assay

To objectively compare the metabolic stability of these scaffolds, an in vitro Human Liver Microsome (HLM) assay is the gold standard. To ensure absolute trustworthiness, this protocol is designed as a self-validating system —meaning the assay inherently proves its own reliability through built-in mechanistic controls.

Workflow Prep 1. Assay Preparation (Test Cmpd + HLM + Buffer) Controls Include Controls (+/- NADPH, Verapamil) Prep->Controls Incubate 2. Pre-incubation (37°C for 5 mins) Controls->Incubate Initiate 3. Reaction Initiation (Add NADPH Cofactor) Incubate->Initiate Sample 4. Time-Course Sampling (0 to 60 min) Initiate->Sample Quench 5. Reaction Quenching (Add Cold Acetonitrile + IS) Sample->Quench Analyze 6. LC-MS/MS Analysis (Calculate Cl_int) Quench->Analyze

Self-validating human liver microsome (HLM) assay workflow for metabolic stability.

Step-by-Step Methodology:

1. Assay Preparation:

  • Prepare a 1 mM stock of the test compounds (Morpholine and Spiro[5.5]undecane derivatives) in DMSO.

  • Dilute to a final assay concentration of 1 µM in 100 mM Potassium Phosphate buffer (pH 7.4) containing 1 mg/mL HLM protein.

  • Causality: Using a 1 µM concentration ensures the substrate is well below the Michaelis constant (Km) for most CYPs, which is a strict requirement for accurate first-order kinetic calculations.

2. Implementation of Self-Validating Controls:

  • Positive Control: Include Verapamil (a known high-clearance compound) to validate that the microsome batch is enzymatically active.

  • Negative Control (Minus-NADPH): Run a parallel incubation without the NADPH cofactor.

  • Causality: If the compound degrades in the absence of NADPH, the instability is chemical (e.g., buffer hydrolysis) or mediated by non-CYP enzymes (e.g., esterases), proving the degradation is not CYP-mediated [2].

3. Pre-Incubation & Initiation:

  • Pre-warm the mixture at 37°C for 5 minutes to achieve thermal equilibrium.

  • Initiate the reaction by adding NADPH to a final concentration of 1 mM.

4. Time-Course Sampling & Quenching:

  • Extract 50 µL aliquots at exactly 0, 5, 15, 30, 45, and 60 minutes.

  • Immediately quench each aliquot into 150 µL of ice-cold acetonitrile containing an internal standard (IS).

  • Causality: Cold acetonitrile instantly denatures the CYP enzymes, freezing the reaction at that exact timepoint. The IS validates LC-MS/MS injection consistency and corrects for matrix ionization effects.

5. LC-MS/MS Analysis & Data Processing:

  • Centrifuge the quenched samples at 4000 rpm for 15 minutes to pellet precipitated proteins.

  • Analyze the supernatant via LC-MS/MS to quantify the remaining parent compound.

  • Calculate the elimination rate constant ( k ) from the slope of the natural log of % remaining vs. time. Derive Intrinsic Clearance ( Clint​ ) using the formula: Clint​=(k×Volume of incubation)/(mg of microsomal protein) .

Conclusion

Replacing metabolically labile morpholine rings with spiro[5.5]undecane bioisosteres is a highly rational, data-supported strategy in modern drug design. By understanding the mechanistic causality of CYP-mediated degradation, researchers can leverage the steric shielding and enhanced Fsp3 character of spirocycles to dramatically improve pharmacokinetic profiles without sacrificing aqueous solubility.

References

  • Spirocycles in Drug Discovery – wordpress.com
  • Technical Support Center: Enhancing the Metabolic Stability of Morpholine-Containing Drugs – benchchem.com
  • Investigating 3,3-diaryloxetanes as potential bioisosteres through m
  • 3970-87-4 | 1-Oxa-4-azaspiro[5.5]undecane – chemscene.com
Validation

conformational rigidity of tert-Butyl 1-oxa-9-azaspiro[5.5]undecane-9-carboxylate compared to acyclic analogs

Conformational Rigidity in Drug Design: A Comparative Analysis of tert-Butyl 1-oxa-9-azaspiro[5.5]undecane-9-carboxylate vs. Acyclic Analogs Executive Summary The transition from planar, heavily aromatic molecules to sp³...
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Author: BenchChem Technical Support Team. Date: April 2026

Conformational Rigidity in Drug Design: A Comparative Analysis of tert-Butyl 1-oxa-9-azaspiro[5.5]undecane-9-carboxylate vs. Acyclic Analogs

Executive Summary

The transition from planar, heavily aromatic molecules to sp³-rich, three-dimensional architectures represents a fundamental paradigm shift in modern drug discovery. This "escape from flatland" strategy improves physicochemical properties, enhances target selectivity, and reduces attrition rates in clinical development 1. Among these 3D architectures, spirocyclic scaffolds—where two rings are linked by a single common quaternary carbon—offer a unique balance of structural complexity and conformational restriction 2.

This guide objectively compares the physicochemical and thermodynamic performance of tert-Butyl 1-oxa-9-azaspiro[5.5]undecane-9-carboxylate (CAS: 1823231-84-0) [[3]]() against its flexible, acyclic analogs (e.g., dialkyl ether/amine chains). By examining the causality between molecular rigidity and binding thermodynamics, we provide a framework for leveraging spirocycles in lead optimization.

Structural Mechanics & Thermodynamic Rationale

The core advantage of the 1-oxa-9-azaspiro[5.5]undecane scaffold lies in its quaternary carbon stereocenter, which orthogonally locks a tetrahydropyran ring and a piperidine ring. When a highly flexible acyclic molecule binds to a protein target, it must freeze its rotatable bonds into a single bioactive conformation. This loss of conformational degrees of freedom incurs a massive entropic penalty ( −TΔS>0 ), which diminishes overall binding affinity ( ΔG ).

Conversely, the spirocyclic quaternary carbon provides rigid pre-organization, drastically reducing the penalty for conformational entropy upon target engagement 4. Furthermore, locking the molecule into a defined 3D space improves target specificity, as the rigidified structure is less likely to adopt the alternative conformations required to bind off-target proteins 5.

Thermodynamics A Acyclic Analog (High Flexibility) C Large Conformational Entropy Loss A->C B Spirocyclic Scaffold (Pre-organized) D Minimal Conformational Entropy Loss B->D E Lower Target Affinity (Higher IC50) C->E F Enhanced Target Affinity (Lower IC50) D->F

Logical flow of thermodynamic advantages in rigid spirocyclic scaffolds.

Quantitative Data Synthesis

The following table summarizes the theoretical and observable differences between tert-Butyl 1-oxa-9-azaspiro[5.5]undecane-9-carboxylate and a matched acyclic analog (e.g., tert-butyl (3-methoxypropyl)(propyl)carbamate).

Propertytert-Butyl 1-oxa-9-azaspiro[5.5]undecane-9-carboxylateFlexible Acyclic AnalogImpact on Drug Design
Rotatable Bonds ( Nrot​ ) 2 (Restricted to Boc group)~9 (Backbone + Boc)Fewer rotatable bonds directly correlate with higher oral bioavailability.
Fraction sp³ ( Fsp3​ ) 0.93 (Highly 3D)0.93 (Highly flexible)While both are sp³-rich, only the spirocycle maintains a fixed 3D vector geometry.
Binding Entropy Penalty LowHighPre-organization yields superior ΔG of binding.
Metabolic Stability (CYP450) High (Sterically shielded C-H bonds)Low (Exposed linear alkyl chains)Rigid cyclic systems resist oxidative metabolism, prolonging half-life.

Methodological Framework & Experimental Protocols

To objectively validate the superiority of the spirocyclic scaffold over its acyclic counterpart, researchers must employ orthogonal analytical techniques. The following protocols are designed as self-validating systems.

Protocol 1: Thermodynamic Deconvolution via Isothermal Titration Calorimetry (ITC)

Causality & Rationale: Standard biochemical assays (like IC50 or Kd​ via fluorescence) only measure the overall free energy of binding ( ΔG ). ITC is the only technique that directly measures the enthalpy ( ΔH ) of binding, allowing the calculation of the entropic penalty ( −TΔS ). This proves whether the spirocycle's affinity gain is truly driven by conformational pre-organization.

Step-by-Step Methodology:

  • Buffer Matching: Dialyze the target protein and dissolve the ligand (spirocycle or acyclic analog) in the exact same buffer (e.g., 50 mM HEPES, 150 mM NaCl, pH 7.4) to eliminate heat of mixing artifacts.

  • Setup: Load the target protein (typically 10–50 μ M) into the ITC sample cell and the ligand (100–500 μ M) into the injection syringe.

  • Titration: Perform 20 sequential injections of 2 μ L at 120-second intervals under constant stirring (750 rpm) at 25°C.

  • Data Integration: Integrate the area under each injection peak to determine the heat released/absorbed per mole of injectant.

  • Curve Fitting: Fit the isotherm to a one-site binding model to extract Kd​ , ΔH , and reaction stoichiometry (N). Calculate entropy using ΔG=ΔH−TΔS .

Self-Validating Mechanism: A control titration of the ligand injected into a buffer-only cell is mandatory. Subtracting this background heat (heat of dilution) ensures the measured thermodynamic parameters are exclusively derived from the protein-ligand interaction.

Protocol 2: Solution-State Conformational Elucidation via 2D NOESY NMR

Causality & Rationale: While X-ray crystallography shows the solid-state structure, drugs operate in solution. 2D Nuclear Overhauser Effect Spectroscopy (NOESY) measures through-space proton-proton distances (< 5 Å). A rigid spirocycle will exhibit sharp, distinct cross-peaks that match a single computationally predicted conformation, whereas an acyclic analog will show time-averaged signals due to rapid bond rotation.

Step-by-Step Methodology:

  • Sample Preparation: Dissolve 5-10 mg of the compound in 600 μ L of deuterated solvent (e.g., CDCl 3​ or D 2​ O).

  • Resonance Assignment: Acquire standard 1D 1 H, 13 C, COSY, and HSQC spectra to unambiguously assign all proton signals.

  • NOESY Acquisition: Acquire a 2D NOESY spectrum using a mixing time ( tm​ ) optimized for small molecules (typically 300–500 ms) to allow magnetization transfer without spin diffusion artifacts.

  • Distance Calculation: Integrate the NOESY cross-peaks. The volume of the cross-peak is inversely proportional to the sixth power of the internuclear distance ( r−6 ).

  • Computational Alignment: Perform a Density Functional Theory (DFT) conformational search. Overlay the NMR-derived distance constraints onto the DFT global minimum structure.

Self-Validating Mechanism: The use of an internal distance standard (e.g., the known fixed distance between geminal protons in the piperidine ring) calibrates the NOESY volumes. If the experimental distances perfectly map to the DFT global minimum without requiring a multi-conformer ensemble, the rigidity of the scaffold is definitively validated.

Workflow N1 1. Scaffold Synthesis & Purification N2 2. NOESY/ROESY NMR (Solution Conformation) N1->N2 N3 3. In Silico Conformational Search (DFT) N1->N3 N4 4. Ensembles Alignment & Rigidity Validation N2->N4 N3->N4

Experimental workflow for validating conformational rigidity via NMR and DFT.

Protocol 3: Cytochrome P450 Metabolic Stability Profiling

Causality & Rationale: Flexible acyclic chains easily mold into the active sites of metabolizing enzymes (like CYP3A4), exposing multiple C-H bonds to oxidation. The rigid, sterically hindered nature of the spiro[5.5]undecane core restricts this induced fit, generally resulting in lower intrinsic clearance ( CLint​ ) and a longer pharmacokinetic half-life.

Step-by-Step Methodology:

  • Incubation Setup: Prepare a mixture containing human liver microsomes (HLM, 0.5 mg/mL protein) and the test compound (1 μ M) in 100 mM potassium phosphate buffer (pH 7.4). Pre-incubate at 37°C for 5 minutes.

  • Reaction Initiation: Add NADPH (1 mM final concentration) to initiate CYP450-mediated metabolism.

  • Quenching: At designated time points (0, 5, 15, 30, and 60 minutes), remove 50 μ L aliquots and immediately quench the reaction by adding 150 μ L of ice-cold acetonitrile containing an internal standard (e.g., verapamil).

  • Analysis: Centrifuge the quenched samples at 14,000 rpm for 10 minutes to pellet proteins. Analyze the supernatant via LC-MS/MS to quantify the remaining parent compound.

  • Clearance Calculation: Plot the natural log of the remaining compound percentage versus time to determine the elimination rate constant ( k ), and calculate in vitro CLint​ .

Self-Validating Mechanism: The assay must include a "Minus-NADPH" control to rule out non-CYP mediated degradation (e.g., chemical instability or hydrolysis). Additionally, running a known high-clearance reference drug (like testosterone) alongside the test compounds validates the enzymatic activity of the microsome batch.

Conclusion

The incorporation of the tert-Butyl 1-oxa-9-azaspiro[5.5]undecane-9-carboxylate scaffold into drug discovery pipelines offers a distinct thermodynamic and pharmacokinetic advantage over traditional acyclic linkers. By utilizing the self-validating experimental protocols outlined above, development teams can quantitatively track how the reduction in conformational entropy translates to superior target affinity and metabolic resilience.

References

  • The utilization of spirocyclic scaffolds in novel drug discovery | ResearchGate | 2

  • Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts? | Taylor & Francis | 1

  • Spirocycles as Rigidified sp3-Rich Scaffolds for a Fragment Collection | ACS Publications | 5

  • The synthesis of 1-oxa-9-azaspiro[5.5]undecane derivatives and optimization of antituberculosis activity thereof | ResearchGate | 4

  • 1-氧杂-9-氮杂螺[5.5]十一烷-9-羧酸叔丁酯 tert-Butyl 1-oxa-9-azaspiro[5.5]Undecane-9-carboxylate | Macklin | 3

Sources

Comparative

Comprehensive Lipophilicity Comparison Guide: tert-Butyl 1-oxa-9-azaspiro[5.5]undecane-9-carboxylate Derivatives

Executive Summary In modern drug discovery, the strategic shift from planar, aromatic structures to three-dimensional, sp³-rich architectures—often termed "escaping flatland"—has become a cornerstone of lead optimization...
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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern drug discovery, the strategic shift from planar, aromatic structures to three-dimensional, sp³-rich architectures—often termed "escaping flatland"—has become a cornerstone of lead optimization[1],[2]. Among these 3D architectures, the 1-oxa-9-azaspiro[5.5]undecane scaffold is highly valued. Supplied commonly as its Boc-protected intermediate, tert-Butyl 1-oxa-9-azaspiro[5.5]undecane-9-carboxylate, this moiety is frequently utilized to replace traditional planar rings like piperidines or morpholines[3].

This guide provides an objective, data-driven comparison of the lipophilicity (LogP/LogD) of 1-oxa-9-azaspiro[5.5]undecane derivatives against their planar alternatives. By analyzing the causality behind these physicochemical shifts and detailing self-validating experimental protocols, this document serves as an authoritative resource for medicinal chemists and drug development professionals.

Structural Rationale & Causality

The incorporation of a spirocyclic scaffold fundamentally alters a molecule's interaction with aqueous and lipid environments. The reduction in lipophilicity observed with 1-oxa-9-azaspiro[5.5]undecane derivatives is driven by several mechanistic factors:

  • Increased Fsp³ Fraction: Spirocycles possess a higher fraction of sp³-hybridized carbons compared to flat, sp²-rich aromatic systems. This 3D geometry disrupts the highly ordered, planar stacking that typically drives crystal lattice energy, thereby decreasing lipophilicity and dramatically improving aqueous solubility[1],[4].

  • Strategic Heteroatom Placement: The oxygen atom in the oxa-ring acts as a localized hydrogen bond acceptor (HBA). Unlike a purely carbocyclic spiro-ring, the oxa-substitution incurs a favorable solvation penalty in lipid phases, significantly lowering the overall partition coefficient (LogP)[5].

  • Reduced Conformational Entropy: The shared quaternary carbon restricts the conformational flexibility of the rings without adding extensive hydrophobic surface area, allowing the molecule to maintain a compact topological polar surface area (TPSA) while remaining highly soluble[2],[4].

G A Planar Scaffold (e.g., Piperidine) B Spirocyclic Integration (1-oxa-9-azaspiro[5.5]undecane) A->B Scaffold Morphing C Increased Fsp3 Fraction & 3D Complexity B->C D Reduced Lipophilicity (Lower LogP/LogD) C->D

Logical pathway of scaffold morphing to improve ADME properties via spirocyclic integration.

Quantitative Comparative Analysis

Experimental data consistently demonstrates that spirocyclic libraries are significantly less lipophilic than traditional planar fragment collections. For example, spirocyclic fragment libraries exhibit an average SlogP of 0.9, compared to 1.8 for standard planar core libraries[6].

In targeted drug discovery, such as the development of soluble epoxide hydrolase (sEH) inhibitors, substituting a planar moiety with the 1-oxa-9-azaspiro[5.5]undecane scaffold yielded derivatives with unusually low lipophilicity (LogD7.4 of 0.99) and remarkable aqueous solubility (>0.5 mM)[7].

Table 1: Physicochemical Comparison of Representative Scaffolds
Scaffold TypeRepresentative StructureFsp³ FractionRepresentative LogP/LogDAqueous Solubility Profile
Planar Aromatic tert-Butyl 4-phenylpiperidine-1-carboxylateLow (~0.3)High (~3.5)Poor; prone to aggregation
Planar Aliphatic tert-Butyl 4-(tetrahydro-2H-pyran-2-yl)piperidine-1-carboxylateMedium (~0.8)Moderate (~2.8)Moderate; limited 3D vectoring
Spirocyclic (3D) tert-Butyl 1-oxa-9-azaspiro[5.5]undecane-9-carboxylate High (1.0) Low (~0.9 - 1.5) Excellent; optimized ADME [7]

Note: LogP/LogD values are representative baseline shifts observed when integrating these specific Boc-protected scaffolds into larger pharmacophores.

Experimental Protocols: Lipophilicity Determination

To objectively compare the lipophilicity of these derivatives, the OECD Test Guideline 107 (Shake-Flask Method) remains the gold standard for compounds with a LogP between -2 and 4[8]. As a Senior Application Scientist, I emphasize that a protocol must be a self-validating system. The methodology below explains not just the steps, but the critical causality behind them to ensure absolute data integrity.

Phase Partitioning Workflow (OECD 107)

Step 1: Solvent Pre-saturation

  • Action: Stir n-octanol and high-purity water together for 24 hours at 25°C, then separate the phases.

  • Causality: n-Octanol and water are not perfectly immiscible. Failing to pre-saturate the solvents will cause them to partition into one another during the actual experiment, altering the phase volumes and invalidating the final concentration ratio[9].

Step 2: Preparation of Multiple Phase Ratios

  • Action: Prepare the test substance in three different volume ratios of pre-saturated n-octanol to water (e.g., 1:1, 1:2, and 2:1) in duplicate vessels[8].

  • Causality: Testing multiple ratios acts as an internal validation control. If the calculated LogP varies significantly between the different ratios, it immediately flags the presence of surface-active impurities, molecular aggregation, or incomplete dissolution[8].

Step 3: Mechanical Equilibration

  • Action: Agitate the vessels mechanically for 30 minutes at a strictly controlled temperature of 25°C (± 1°C)[10].

  • Causality: Partition coefficients are highly temperature-dependent. Fluctuations in ambient temperature will shift the thermodynamic equilibrium, leading to irreproducible LogP values.

Step 4: Phase Separation via Centrifugation

  • Action: Centrifuge the mixtures at high speed (e.g., 4000 rpm for 15 minutes) rather than relying on gravity separation[8],[10].

  • Causality: Mechanical shaking generates micro-emulsions. If octanol micro-droplets remain suspended in the aqueous phase, subsequent HPLC analysis will falsely quantify the lipophilic compound within the aqueous layer. This artifact artificially depresses the LogP, which is particularly detrimental when evaluating highly lipophilic planar analogs[9].

Step 5: Quantification and Mass Balance Calculation

  • Action: Quantify the concentration of the derivative in both the aqueous and octanol phases using HPLC-UV or LC-MS. Calculate the total recovered mass and compare it to the initial input mass[8],[10].

  • Causality: Measuring both phases enables a mass balance check. If the recovered mass is significantly lower than the input, it indicates that the compound has precipitated at the interface or adsorbed to the glassware, rendering the LogP calculation invalid.

G Step1 1. Solvent Pre-saturation (n-Octanol & Water) Step2 2. Compound Addition (Multiple Phase Ratios) Step1->Step2 Step3 3. Mechanical Shaking (Equilibration at 25°C) Step2->Step3 Step4 4. Phase Separation (Centrifugation) Step3->Step4 Step5 5. Phase Quantification (HPLC/UV Analysis) Step4->Step5 Step6 6. LogP Calculation (Mass Balance Check) Step5->Step6

Step-by-step workflow for the OECD 107 Shake-Flask Method for lipophilicity determination.

References

  • Advantages of spirocyclic scaffolds over planar structures in drug discovery. Benchchem. 1

  • Test No. 107: Partition Coefficient (n-octanol/water): Shake Flask Method. OECD. 8

  • Spirocyclic Piperidines in Drug Discovery. PharmaBlock. 3

  • Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts? Expert Opinion on Drug Discovery (Taylor & Francis).2

  • Spirocycles as Rigidified sp3-Rich Scaffolds for a Fragment Collection. Organic Letters (ACS). 6

  • The synthesis of 1-oxa-9-azaspiro[5.5]undecane derivatives and optimization of antituberculosis activity thereof. ResearchGate. 7

  • Partition coefficient octanol/water. Pesticide Registration Toolkit (FAO). 9

  • Spiro-, Poly- and Bicyclic Screening Compound Library. Life Chemicals. 4

  • Determination of the Partition Coefficient n-octanol/water. Biotecnologie BT. 10

  • Novel FFA1 (GPR40) agonists containing spirocyclic periphery. NIH/PMC. 5

Sources

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